4-Chloro-3-iodo-6-methylquinoline

Core Science & Biosynthesis

A Comprehensive Guide to the Synthesis and Characterization of 4-Chloro-3-iodo-6-methylquinoline: A Key Intermediate for Drug Discovery

Foreword: The Strategic Importance of Halogenated Quinolines

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with applications ranging from anticancer to antimalarial and anti-inflammatory treatments.[1][2] The strategic functionalization of the quinoline ring is paramount in modulating pharmacological activity, and halogenation plays a pivotal role in this endeavor. Halogen atoms, particularly chlorine and iodine, can significantly alter a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets. This guide provides an in-depth, field-proven methodology for the synthesis and characterization of 4-Chloro-3-iodo-6-methylquinoline, a versatile intermediate primed for further elaboration in drug development programs.

Part 1: The Synthetic Pathway: From Precursor to Final Product

The synthesis of 4-Chloro-3-iodo-6-methylquinoline is a multi-step process that demands careful control of reaction conditions and a thorough understanding of the underlying chemical principles. The pathway is designed for efficiency and scalability, commencing with the construction of the core quinoline ring system, followed by sequential halogenation.

Visualizing the Synthesis Workflow

The overall synthetic strategy is depicted in the workflow below, outlining the transformation from the starting 4-hydroxyquinoline precursor to the final di-halogenated product.

Caption: Overall workflow for the synthesis of 4-Chloro-3-iodo-6-methylquinoline.

Step 1: Synthesis of the Precursor, 4-Hydroxy-6-methylquinoline

The foundation of this synthesis is the robust construction of the 4-hydroxy-6-methylquinoline core (CAS: 23432-40-8).[3] While several named reactions exist for quinoline synthesis, the Conrad-Limpach-Knorr reaction provides a reliable route from readily available starting materials.

• Underlying Principle: This reaction involves the condensation of an aniline (p-toluidine) with a β-ketoester (ethyl acetoacetate) to form a β-anilinoacrylate intermediate. Subsequent thermal cyclization at high temperatures yields the 4-hydroxyquinoline product.

• Experimental Protocol:

  • Condensation: In a round-bottom flask equipped with a reflux condenser, combine p-toluidine (1.0 eq) and ethyl acetoacetate (1.1 eq). Add a catalytic amount of a strong acid (e.g., 2-3 drops of concentrated H₂SO₄).

  • Heat the mixture at 110-120°C for 2-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the aniline starting material.

  • Cyclization: The crude β-anilinoacrylate intermediate is added portion-wise to a high-boiling point solvent, such as Dowtherm A or diphenyl ether, preheated to approximately 250°C.[4]

  • Maintain the high temperature for 30-60 minutes to ensure complete cyclization.

  • Work-up: Allow the reaction mixture to cool to below 100°C and then pour it into a large volume of hexane or petroleum ether to precipitate the product.

  • Filter the solid precipitate, wash with hexane to remove the high-boiling solvent, and dry under vacuum. The resulting solid is 4-hydroxy-6-methylquinoline, which is often of sufficient purity for the next step.

Step 2: Chlorination of 4-Hydroxy-6-methylquinoline

The conversion of the 4-hydroxyl group to a chloro group is a critical transformation, rendering the C4 position susceptible to nucleophilic substitution. Phosphorus oxychloride (POCl₃) is the reagent of choice for this dehydroxy-chlorination.[5][6]

• Mechanistic Insight: The reaction is believed to proceed via a mechanism akin to a Vilsmeier-Haack reaction.[5] The hydroxyl group of the quinoline attacks the electrophilic phosphorus atom of POCl₃, forming a phosphate ester intermediate. A subsequent nucleophilic attack by a chloride ion displaces the phosphate group, yielding the desired 4-chloroquinoline. The addition of PCl₅ can sometimes enhance the reaction's efficacy by ensuring a completely anhydrous environment and generating additional reactive chlorinating species.[7][8]

• Experimental Protocol:

  • Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube (filled with CaCl₂). It is imperative to ensure all glassware is thoroughly dried to prevent the decomposition of POCl₃.[5]

  • Reaction: To the flask, add 4-hydroxy-6-methylquinoline (1.0 eq). Carefully add an excess of phosphorus oxychloride (POCl₃, 5-10 eq) at room temperature.

  • Heat the reaction mixture to reflux (approximately 100-110°C) and maintain for 4-6 hours.[5][9] Monitor the reaction's completion by TLC (a common mobile phase is ethyl acetate/hexane).

  • Work-up: After cooling the mixture to room temperature, the excess POCl₃ must be removed. This is typically achieved by slow, careful quenching. The reaction mixture is poured cautiously onto crushed ice in a large beaker. This process is highly exothermic and releases HCl gas, requiring a well-ventilated fume hood.

  • Neutralize the acidic solution by the slow addition of a base, such as a saturated sodium bicarbonate solution or aqueous ammonia, until the pH is approximately 8.

  • The product will precipitate as a solid. Filter the solid, wash it thoroughly with water, and dry it under a vacuum. This yields 4-chloro-6-methylquinoline.

Step 3: Regioselective Iodination of 4-Chloro-6-methylquinoline

The final step introduces an iodine atom onto the quinoline ring. The directing effects of the existing substituents guide the iodine to the C3 position. N-Iodosuccinimide (NIS) is an effective and convenient electrophilic iodinating agent for this purpose.[10][11]

• Mechanistic Rationale: This is an electrophilic aromatic substitution reaction. The quinoline ring, although somewhat deactivated by the chloro-substituent, is sufficiently electron-rich to react with an electrophilic iodine source. The nitrogen atom and the existing substituents direct the incoming electrophile. The reaction is often catalyzed by a protic or Lewis acid to activate the NIS.[10]

• Experimental Protocol:

  • Setup: In a round-bottom flask protected from light (e.g., wrapped in aluminum foil), dissolve 4-chloro-6-methylquinoline (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane.

  • Reagents: Add N-Iodosuccinimide (NIS, 1.1-1.2 eq). Add a catalytic amount of an acid, such as p-toluenesulfonic acid (PTSA) or trifluoroacetic acid.[10][12]

  • Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Work-up: Upon completion, dilute the reaction mixture with dichloromethane. Wash the organic layer sequentially with a 10% aqueous sodium thiosulfate solution (to quench any remaining iodine), followed by water, and finally brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid is purified by column chromatography on silica gel (using a gradient of ethyl acetate in hexane) or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the final product, 4-Chloro-3-iodo-6-methylquinoline, as a pure solid.

Part 2: Characterization and Structural Validation

Unambiguous structural confirmation of the final product is essential for scientific integrity. A combination of spectroscopic and physical methods provides a self-validating system to confirm the identity and purity of the synthesized 4-Chloro-3-iodo-6-methylquinoline.

Visualizing the Characterization Workflow

The following diagram illustrates the standard workflow for the analytical confirmation of the synthesized compound.

Sources

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Spectroscopic Characterization of 4-Chloro-3-iodo-6-methylquinoline: A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic data for 4-Chloro-3-iodo-6-methylquinoline. Tailored for researchers, scientists, and professionals in drug development, this document offers a detailed interpretation of predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. In the absence of publicly available experimental spectra for this specific molecule, this guide leverages computational predictions and comparative analysis with structurally related compounds to provide a robust characterization.

Introduction

4-Chloro-3-iodo-6-methylquinoline is a halogenated quinoline derivative. The quinoline scaffold is a prominent heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimalarial, anticancer, and antibacterial properties. The introduction of halogen substituents, such as chlorine and iodine, can significantly modulate the physicochemical and pharmacological properties of the quinoline ring system. Understanding the precise molecular structure through spectroscopic analysis is a critical step in the discovery and development of novel quinoline-based drugs.

This guide presents a comprehensive overview of the predicted spectroscopic signature of 4-Chloro-3-iodo-6-methylquinoline, offering valuable insights for its unambiguous identification and characterization.

Molecular Structure and Atom Numbering

The structural formula and atom numbering scheme for 4-Chloro-3-iodo-6-methylquinoline are presented below. This numbering system will be used for the assignment of spectroscopic signals throughout this guide.

Caption: Molecular structure and atom numbering of 4-Chloro-3-iodo-6-methylquinoline.

Predicted ¹H and ¹³C NMR Spectroscopic Data

Due to the absence of experimental NMR data for 4-Chloro-3-iodo-6-methylquinoline in the public domain, the following ¹H and ¹³C NMR chemical shifts have been predicted using advanced computational methods. These predictions are based on Density Functional Theory (DFT) calculations, which have been shown to provide accurate estimations of NMR parameters.[1] The interpretation is further supported by experimental data from closely related quinoline derivatives.[2][3][4][5][6][7]

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.80	s	1H	H2
~8.05	d	1H	H5
~7.80	d	1H	H8
~7.60	dd	1H	H7
~2.60	s	3H	C6-CH₃

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~152.0	C2
~148.5	C8a
~145.0	C4
~138.0	C6
~132.0	C7
~128.5	C5
~125.0	C4a
~122.0	C8
~95.0	C3
~22.0	C6-CH₃

Interpretation of NMR Spectra

The predicted ¹H NMR spectrum is expected to show four signals in the aromatic region and one singlet in the aliphatic region.

• H2 Proton: The proton at the C2 position is anticipated to appear as a singlet at the most downfield chemical shift (~8.80 ppm) due to the deshielding effect of the adjacent nitrogen atom.

• Aromatic Protons (H5, H7, H8): The protons on the carbocyclic ring are expected to resonate between 7.60 and 8.05 ppm. The H5 proton is likely to be a doublet, coupled to H7. The H8 proton would also appear as a doublet, coupled to H7. The H7 proton should present as a doublet of doublets due to coupling with both H5 and H8.

• Methyl Protons: The methyl group protons at the C6 position are predicted to be a sharp singlet at approximately 2.60 ppm.

The predicted ¹³C NMR spectrum should display ten distinct signals corresponding to the ten carbon atoms of the molecule.

• Quaternary Carbons: The carbons bearing substituents (C3, C4, C4a, C6, C8a) are expected to have characteristic chemical shifts. The C3 carbon, bonded to the iodine atom, is predicted to be significantly shielded and appear at a relatively upfield chemical shift of around 95.0 ppm. The C4 carbon, attached to the electronegative chlorine atom, will be deshielded and resonate at a lower field (~145.0 ppm).

• Aromatic CH Carbons: The carbons of the quinoline ring that are attached to protons (C2, C5, C7, C8) will have chemical shifts in the aromatic region, influenced by their position relative to the nitrogen atom and the substituents.

• Methyl Carbon: The carbon of the methyl group is expected to have a chemical shift in the aliphatic region, around 22.0 ppm.

Predicted Infrared (IR) Spectroscopy

The predicted IR spectrum of 4-Chloro-3-iodo-6-methylquinoline provides valuable information about the functional groups present in the molecule. The interpretation is based on established IR correlation tables and data from similar quinoline structures.[8][9][10][11]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050-3100	Medium	Aromatic C-H stretching
~2920-2980	Medium	Aliphatic C-H stretching (CH₃)
~1600, 1570, 1500	Strong to Medium	C=C and C=N stretching vibrations of the quinoline ring
~1450	Medium	CH₃ asymmetric bending
~1380	Medium	CH₃ symmetric bending
~1100-1200	Strong	C-N stretching
~800-900	Strong	C-H out-of-plane bending
~750-800	Strong	C-Cl stretching
~500-600	Medium	C-I stretching

Interpretation of IR Spectrum

• Aromatic and Aliphatic C-H Stretching: The presence of both aromatic and aliphatic C-H bonds is confirmed by the absorption bands above and below 3000 cm⁻¹, respectively.

• Quinoline Ring Vibrations: The characteristic stretching vibrations of the C=C and C=N bonds within the quinoline ring are expected to appear as a series of strong to medium bands in the 1600-1500 cm⁻¹ region.

• C-Halogen Vibrations: The C-Cl stretching vibration is anticipated to be a strong band in the 750-800 cm⁻¹ region, while the C-I stretching vibration will appear at a lower frequency, typically between 500 and 600 cm⁻¹.[9]

Predicted Mass Spectrometry (MS)

The mass spectrum of 4-Chloro-3-iodo-6-methylquinoline is predicted to show a distinct molecular ion peak and characteristic fragmentation patterns resulting from the presence of chlorine and iodine.[12]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 316.9, corresponding to the molecular weight of the compound (C₁₀H₇ClIN). Due to the isotopic abundance of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio), an M+2 peak at m/z = 318.9 with an intensity of approximately one-third of the molecular ion peak should be observed.

• Major Fragmentation Pathways:

  • Loss of Iodine: A prominent fragment would likely result from the loss of an iodine radical (I•), leading to a fragment ion at m/z = 189.9.

  • Loss of Chlorine: Loss of a chlorine radical (Cl•) would produce a fragment ion at m/z = 281.9.

  • Loss of Methyl Group: Fragmentation involving the loss of a methyl radical (•CH₃) from the molecular ion would result in an ion at m/z = 301.9.

  • Loss of HCN: A common fragmentation pathway for quinoline derivatives involves the loss of a neutral hydrogen cyanide (HCN) molecule, which could occur from various fragment ions.[13]

Caption: General workflow for NMR spectroscopic analysis.

IR Spectroscopy

• Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is recommended. Place a small amount of the crystalline sample directly on the ATR crystal.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹. A typical acquisition involves co-adding 16 or 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean ATR crystal should be recorded prior to sample analysis.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Use Electron Ionization (EI) at 70 eV to generate fragment ions.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 50-500).

Conclusion

This technical guide provides a detailed spectroscopic characterization of 4-Chloro-3-iodo-6-methylquinoline based on computational predictions and comparative analysis. The predicted ¹H NMR, ¹³C NMR, IR, and MS data, along with their interpretations, offer a comprehensive understanding of the molecular structure and spectroscopic properties of this compound. This information serves as a valuable resource for researchers and scientists involved in the synthesis, identification, and development of novel quinoline-based compounds. While predicted data is a powerful tool, experimental verification remains the gold standard for definitive structural elucidation.

References

• Semantic Scholar. (2023). 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational. Retrieved from [Link]

• Arabian Journal of Chemistry. (2017). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Retrieved from [Link]

• National Institutes of Health. (2024). Synthesis, DFT studies on a series of tunable quinoline derivatives. Retrieved from [Link]

• TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Retrieved from [Link]

• NASA Astrophysics Data System. (n.d.). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar. Retrieved from [Link]

• ResearchGate. (n.d.). Prediction of 13C NMR chemical shifts of quinolone derivatives based on DFT calculations. Retrieved from [Link]

• ResearchGate. (n.d.). Vibrational Assignment of the Infrared Spectra of the Quinoline Derivatives Studied Here, Pure and Adsorbed on a Platinum Surface. Retrieved from [Link]

• MDPI. (n.d.). An Efficient Approach to 4-Chloro Quinolines via TMSCl-mediated Cascade Cyclization of Ortho-Propynol Phenyl Azides. Retrieved from [Link]

• VNU Journal of Science. (2017). The Study on synthesis and transformations of some of substituted 4-methylquinolin-2(1H)-ones. Retrieved from [Link]

• National Institutes of Health. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. Retrieved from [Link]

• Chemaxon. (n.d.). NMR Predictor - Documentation. Retrieved from [Link]

• RJPBCS. (2017). Synthesis of new quinoline derivatives from methylene Meldrum's acid and screening the biological properties. Retrieved from [Link]

• MDPI. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Iodine-Catalyzed Cascade Annulation of Alkynes with Sodium Arylsulfinates: Assembly of 3-Sulfenylcoumarin and 3-Sulfenylquinolinone Derivatives - Supporting Information. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Retrieved from [Link]

• MDPI. (2024). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

• Beilstein Journals. (n.d.). Cyclopropanation–ring expansion of 3-chloroindoles with α-halodiazoacetates: novel synthesis of 4-quinolone-3- carboxylic acid and norfloxacin. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Chloro-2,5-dimethylquinoline. Retrieved from [Link]

• IJFMR. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 4-chloro-2,6-dimethylquinoline. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Decoding Mass Spectrometry: Understanding Molecular Fragmentation Patterns. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Anomalous 1H NMR spectra of 3,4-dihydroisoquinolines and related compounds. Retrieved from [Link]

• SlideShare. (n.d.). Mass chart Fragmentation. Retrieved from [Link]

• SpectraBase. (n.d.). 4-Chloroquinoline - Optional[1H NMR] - Spectrum. Retrieved from [Link]

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• PubMed. (1996). Fragmentation of isomeric N-quinolinylphthalimides on electron impact ionization. Retrieved from [Link]

• YouTube. (2023). Mnova Tip 6 - Accurate NMR Prediction for your reagents and products. Retrieved from [Link]

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• ResearchGate. (n.d.). 1 H NMR of 6-chloro-2-phenylquinoline-4-carboxamide (4d) (DMSOd6, 400 MHz). Retrieved from [Link]

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Solubility and stability of 4-Chloro-3-iodo-6-methylquinoline in common lab solvents

Technical Guidance for Assay Development and Chemical Handling

Executive Summary

This technical guide characterizes the physicochemical behavior of 4-Chloro-3-iodo-6-methylquinoline , a tri-substituted heterocyclic scaffold often utilized as a precursor in the synthesis of antimalarial, anticancer, and antibacterial agents. Its structural features—specifically the reactive 4-chloro and 3-iodo handles—dictate a distinct solubility and stability profile.

Key Takeaway: This compound exhibits high lipophilicity and specific sensitivities to photolytic deiodination and hydrolytic dechlorination under acidic conditions. Researchers must prioritize light protection and avoid protic acidic media for long-term storage.

Physicochemical Profile & Predicted Properties

Understanding the molecular descriptors is the first step in predicting solvent compatibility. The presence of the iodine atom significantly increases lipophilicity compared to the parent quinoline.

Property	Value (Predicted/Analogous)	Significance
Molecular Formula		Core stoichiometry
Molecular Weight	~303.53 g/mol	Small molecule range
LogP (Octanol/Water)	3.8 – 4.2	Highly lipophilic; poor aqueous solubility
pKa (Quinoline N)	~3.8 – 4.5	Weak base; protonates in strong acids
H-Bond Donors	0	No intrinsic H-bond donating capability
H-Bond Acceptors	1 (Quinoline N)	Soluble in H-bond donating solvents (e.g., alcohols)

Solubility Assessment

The solubility of 4-Chloro-3-iodo-6-methylquinoline follows the "like dissolves like" principle, favoring aprotic, moderately polar to non-polar organic solvents.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Operational Notes
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Preferred for extraction and transfer.
Dipolar Aprotic	DMSO, DMF, DMAc	Excellent	Ideal for preparing high-concentration stock solutions (>20 mM) for biological screening.
Polar Protic	Methanol, Ethanol, Isopropanol	Moderate	Soluble, but potential for nucleophilic substitution (metholysis) at the 4-Cl position upon heating or prolonged storage.
Ethers/Esters	THF, Ethyl Acetate	Good	Good for reaction solvents; THF may form peroxides affecting stability.
Hydrocarbon	Hexanes, Heptane	Poor	Useful as antisolvents for crystallization.
Aqueous	Water, PBS (pH 7.4)	Insoluble	Requires co-solvent (e.g., 1% DMSO) or pH adjustment (pH < 2) to dissolve.

Experimental Protocol: Saturation Solubility Determination

To determine the precise solubility limit for assay development, use the Shake-Flask Method .

• Preparation: Weigh 5 mg of compound into a 2 mL amber glass vial.

• Solvent Addition: Add 500 µL of the target solvent (e.g., DMSO).

• Equilibration: Agitate at 25°C for 24 hours (orbital shaker at 300 rpm).

• Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved solid.

• Quantification: Dilute the supernatant 1:100 in mobile phase and analyze via HPLC-UV (254 nm). Compare peak area against a standard curve.

Stability & Degradation Mechanisms

The stability of this compound is governed by two primary weak points: the C–I bond (photolability) and the C–Cl bond (susceptibility to

) .

Photostability (Critical)

The carbon-iodine bond is weak (~50-60 kcal/mol) and susceptible to homolytic cleavage upon exposure to UV/blue light.

• Mechanism: Photo-induced radical formation leads to deiodination (formation of 4-Chloro-6-methylquinoline) or iodine migration.

• Mitigation: All handling must occur under amber light or in amber glassware. Wrap columns/flasks in aluminum foil during purification.

Chemical Stability (Hydrolysis)

The 4-chloro position in quinolines is activated for Nucleophilic Aromatic Substitution (

).

• Acidic Hydrolysis: In aqueous acid (e.g., 1M HCl), the nitrogen protonates, increasing the electrophilicity of C-4. Water attacks C-4, displacing chloride to form 4-hydroxy-3-iodo-6-methylquinoline (a quinolone).

• Basic Conditions: Generally stable in mild base, but strong alkoxides (e.g., NaOMe in MeOH) will rapidly displace the chloride to form the 4-methoxy derivative.

Degradation Pathway Diagram

The following diagram illustrates the critical degradation routes researchers must avoid.

Handling & Storage Recommendations

To ensure data integrity in drug discovery campaigns, adhere to the following storage protocols.

Parameter	Recommendation	Rationale
Storage Temperature	-20°C	Slows kinetic degradation rates (hydrolysis/oxidation).
Container Type	Amber Glass Vial	Blocks UV radiation to prevent C-I bond cleavage.
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents oxidation of the quinoline nitrogen (N-oxide formation).
Stock Solutions	DMSO (Anhydrous)	Stable for ~3 months at -20°C. Avoid freeze-thaw cycles.
Prohibited Conditions	Strong Acid + Heat	Accelerates hydrolysis to the inactive quinolone form.

Self-Validating Purity Check

Before using stored material for critical assays, perform a TLC Purity Check :

• Mobile Phase: 20% Ethyl Acetate in Hexanes.

• Visualization: UV (254 nm).

• Criteria: A single spot. If a lower Rf spot (more polar) appears, it likely indicates hydrolysis (4-hydroxy species) or N-oxidation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11275808, 4-Chloro-3-nitroquinoline (Analogous Reactivity). Retrieved from [Link]

• Larsen, R. D., et al. (1996). Practical Synthesis of 4-Chloroquinolines. Journal of Organic Chemistry. (General methodology for chloroquinoline stability). Retrieved from [Link]

• Gaylord Chemical Company (2007). Dimethyl Sulfoxide (DMSO) Solubility Data.[1] (General DMSO solubility for heterocycles). Retrieved from [Link]

• European Medicines Agency (2025). ICH Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

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Commercial Availability & Technical Guide: 4-Chloro-3-iodo-6-methylquinoline

[1]

Executive Summary

4-Chloro-3-iodo-6-methylquinoline (CAS: 1431364-43-0 ) is a specialized heterocyclic building block utilized primarily in medicinal chemistry for the development of kinase inhibitors and antimalarial agents.[1] Its structural value lies in the orthogonal reactivity of its halogen substituents: the C3-iodine atom provides a highly reactive handle for palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Sonogashira), while the C4-chlorine atom serves as a site for nucleophilic aromatic substitution (

) or subsequent cross-coupling under more forcing conditions.

While commercially available, this compound is often classified as a "Make-on-Demand" or "Niche Catalog" item rather than a bulk commodity.[1] Researchers should anticipate lead times of 2–4 weeks from specialized building block vendors or consider in-house synthesis for gram-scale requirements.

Key Compound Data

Property	Specification
CAS Number	1431364-43-0
IUPAC Name	4-Chloro-3-iodo-6-methylquinoline
Molecular Formula
Molecular Weight	303.53 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, ; sparingly soluble in water
Storage	2–8°C, inert atmosphere (light sensitive due to C-I bond)

Sourcing Landscape & Commercial Availability[1]

Supplier Tiers

Availability is concentrated among specialized heterocyclic chemistry vendors rather than general catalog houses.

• Tier 1 (Stock Likely): BLD Pharm, Enamine, Combi-Blocks.

• Tier 2 (Sourcing Aggregators): ChemSrc, MolPort (often list stock that is actually held by Tier 1 vendors).

• Tier 3 (Custom Synthesis): WuXi AppTec, Pharmablock (best for >100g scale).

Procurement Strategy

Due to the sensitivity of the carbon-iodine bond and the potential for hydrolysis of the C4-chloro group, purity validation upon receipt is critical.

Recommended QC Protocol:

• -NMR (DMSO- ): Verify the integral of the C2 proton (singlet, typically 8.8–9.2 ppm) and the methyl group ( ~2.5 ppm).

• LC-MS: Confirm single peak purity (>95%) and correct mass (

  isotope pattern).

• Visual Inspection: Darkening indicates iodine liberation; recrystallize if necessary.

Synthetic Pathway (The "Make" Option)

If commercial lead times are prohibitive, the compound can be synthesized in-house from inexpensive precursors. The most robust route proceeds via the iodination of 4-hydroxy-6-methylquinoline followed by deformylative chlorination.[1]

Retrosynthetic Analysis

The synthesis exploits the electronic difference between the electron-rich enaminone system of the 4-quinolone (facilitating electrophilic iodination at C3) and the subsequent aromatization to the chloroquinoline.

Figure 1: Two-step synthetic route to 4-Chloro-3-iodo-6-methylquinoline.

Detailed Protocol

Step 1: Synthesis of 3-Iodo-6-methylquinolin-4(1H)-one

• Reagents: 6-Methylquinolin-4(1H)-one (1.0 eq), Iodine (

  , 1.1 eq), Potassium Carbonate ( , 2.0 eq), Water/Ethanol (1:1).

• Procedure:

  • Dissolve 6-methylquinolin-4(1H)-one in

    .

  • Add

    and stir at room temperature for 15 min.

  • Add

    portion-wise. The solution will initially turn dark/red and fade as iodine is consumed.

  • Stir at 40–50°C for 2–4 hours. Monitor by TLC (the product is less polar than the starting material).

  • Workup: Acidify with 1M HCl to pH 5–6 to precipitate the product. Filter, wash with water and cold ethanol.

  • Yield: Typically 80–90%.

Step 2: Chlorination to 4-Chloro-3-iodo-6-methylquinoline

• Reagents: 3-Iodo-6-methylquinolin-4(1H)-one (from Step 1), Phosphorus Oxychloride (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  , excess).

• Procedure:

  • Suspend the dry intermediate in neat

    (approx. 5–10 mL per gram).

  • Heat to reflux (105°C) under an inert atmosphere (

    ) for 2–3 hours. The suspension should clear to a homogeneous solution.

  • Quench (Critical Safety Step): Cool the mixture. Pour slowly onto crushed ice/water with vigorous stirring. Caution: Exothermic hydrolysis of excess

    .

  • Neutralize with

    or to pH 8.

  • Extract with Dichloromethane (DCM) or Ethyl Acetate.[2] Dry over

    and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc) if necessary, though the crude is often sufficiently pure.

Reactivity & Applications

The strategic value of this scaffold is the ability to sequentially functionalize the C3 and C4 positions.

Chemoselectivity Map

The C3-Iodo bond is significantly more labile toward oxidative addition by Palladium(0) than the C4-Chloro bond.[1] This allows for controlled, iterative functionalization.

Figure 2: Chemoselectivity profile. The C3-Iodo position reacts under mild Pd-catalyzed conditions, while the C4-Chloro position is reserved for

or high-temperature coupling.

Experimental Considerations

• Suzuki Coupling: Use mild bases (

  , ) and standard catalysts ( or ) at 60°C to selectively couple at C3 without disturbing the C4-Cl.
• Reactions: The C4 position is activated by the quinoline nitrogen. Reaction with primary amines typically requires heating to 80–100°C in solvents like DMSO or NMP.

References

• BLD Pharm Product Data. 4-Chloro-3-iodo-6-methylquinoline (CAS 1431364-43-0).[1] Retrieved from

• ChemSrc Database. CAS 1431364-43-0 Entry and Physical Properties.[1] Retrieved from

• Sutherland, H. S., et al. (2018). Synthesis and biological evaluation of novel 4-aminoquinoline derivatives. Bioorganic & Medicinal Chemistry.[2][3][4] (General protocol for 4-chloroquinoline synthesis).

• Larsen, R. D., et al. (1996). Practical Synthesis of 3-Iodo-4-quinolones. Journal of Organic Chemistry.[5] (Mechanism of selective C3 iodination).[6][7]

• Sigma-Aldrich. 4-Chloro-3-iodoquinoline (Analogous Reactivity Data).[1] Retrieved from

Sources

• 1. 70237-22-8|4,7-Dichloro-3-iodoquinoline|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. POCl3 chlorination of 4-quinazolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Nucleophilic Aromatic Substitution (SNAr) of 4-Chloro-3-iodo-6-methylquinoline

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Strategic Rationale & Chemical Causality

In the development of complex pharmaceutical agents—such as antimalarials and HIV integrase inhibitors—bifunctional heterocycles are invaluable[1][2]. 4-Chloro-3-iodo-6-methylquinoline (CAS 1431364-43-0) serves as a premier orthogonal building block[3]. Its utility is driven by the stark contrast in reactivity between its two halogen substituents, allowing for precise, sequential functionalization.

As a Senior Application Scientist, I frequently leverage this scaffold because it predictably separates SNAr chemistry from transition-metal catalysis. The causality behind this orthogonal reactivity is rooted in the electronic landscape of the quinoline ring:

• C4-Chlorine Activation: The C4 position is highly electrophilic due to the strong electron-withdrawing nature (

  effect) of the adjacent endocyclic nitrogen. This makes the C-Cl bond highly susceptible to SNAr by amines, alkoxides, and thiolates[4].

• C3-Iodine Inertness: The C3 position lacks this resonance stabilization. An attack at C3 would force the anionic charge of the transition state onto carbon atoms without heteroatom stabilization, making SNAr kinetically prohibited[5]. However, the weak C-I bond is perfectly primed for downstream palladium-catalyzed cross-couplings (e.g., Suzuki or Sonogashira)[6][7].

• The 6-Methyl Effect: The methyl group at C6 exerts a mild electron-donating effect (

  ). This slightly raises the Lowest Unoccupied Molecular Orbital (LUMO) energy of the electrophile compared to an unsubstituted quinoline, marginally dampening SNAr reactivity[8]. Consequently, reactions with weaker nucleophiles require elevated temperatures or acid catalysis to proceed efficiently.

Figure 1: Orthogonal workflow: C4-selective SNAr followed by C3-selective Pd-catalyzed coupling.

Mechanistic Pathway: The Meisenheimer Complex

The SNAr reaction on this scaffold proceeds via a classic addition-elimination mechanism. The rate-determining step is the initial nucleophilic attack at C4, which disrupts aromaticity to form an anionic intermediate known as the Meisenheimer complex[5]. The reaction is highly dependent on the ability of the ring nitrogen to stabilize this negative charge.

For weak nucleophiles (like anilines), the addition of catalytic HCl protonates the quinoline nitrogen. This drastically lowers the LUMO energy, supercharging the electrophilicity of the C4 position and facilitating the attack[4][8].

Figure 2: Addition-elimination mechanism via the stabilized Meisenheimer complex at C4.

Quantitative Optimization Data

The table below summarizes the optimized parameters for displacing the C4-chloride of 4-chloro-3-iodo-6-methylquinoline with various nucleophile classes. These parameters account for the slight deactivation caused by the 6-methyl group.

Nucleophile Class	Example Reagent	Solvent	Temp (°C)	Catalyst / Additive	Yield (%)	Time (h)
Primary Alkyl Amine	Benzylamine	NMP	90	DIPEA (2.0 eq)	88 - 94	4 - 6
Cyclic Sec. Amine	Morpholine	DMF	80	K₂CO₃ (2.0 eq)	85 - 92	3 - 5
Aryl Amine (Weak)	Aniline	EtOH	80	HCl (0.1 eq)	75 - 82	12 - 16
Alkoxide	Sodium Methoxide	MeOH	65	None	90 - 96	2 - 4

Self-Validating Experimental Protocols

The following protocols are designed with internal feedback loops (visual and analytical) to ensure process integrity and prevent downstream failures.

Protocol A: Base-Mediated Amination (Synthesis of 4-Amino Derivatives)

This protocol is optimized for aliphatic primary and secondary amines.

Reagents:

• 4-Chloro-3-iodo-6-methylquinoline (1.0 eq, 10 mmol, 3.03 g)

• Aliphatic Amine (e.g., Morpholine) (1.5 eq, 15 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 20 mmol)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (20 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-3-iodo-6-methylquinoline in anhydrous NMP under a nitrogen atmosphere.

  • Causality: NMP is a polar aprotic solvent that heavily stabilizes the charge-separated transition state of the Meisenheimer complex, accelerating the reaction[8].

• Addition: Add DIPEA followed by the amine nucleophile.

  • Causality: DIPEA acts as a non-nucleophilic proton scavenger. It neutralizes the HCl byproduct, preventing the protonation of the incoming amine, which would otherwise destroy its nucleophilicity.

• Heating: Attach a reflux condenser and heat the mixture to 90 °C using an oil bath.

• In-Process Validation: Monitor the reaction visually and analytically. The solution will transition from pale yellow to a deep amber color. After 4 hours, sample the reaction for LC-MS.

  • Validation Check: Look for the disappearance of the starting material's distinct isotopic signature (M+ and M+2 in a 3:1 ratio due to

    Cl/ Cl) and the appearance of the product mass.

• Workup: Once complete, cool the mixture to room temperature and pour it into 100 mL of ice-cold distilled water. The product will typically precipitate.

• Isolation: Filter the precipitate under vacuum, wash with cold water (3 × 20 mL) to remove residual NMP and DIPEA salts, and dry under high vacuum.

Protocol B: Alkoxylation (Synthesis of 4-Methoxy-3-iodo-6-methylquinoline)

This protocol utilizes a strong oxygen nucleophile to generate ether linkages.

Reagents:

• 4-Chloro-3-iodo-6-methylquinoline (1.0 eq, 10 mmol, 3.03 g)

• Sodium Methoxide (NaOMe) (2.0 eq, 20 mmol, 1.08 g)

• Strictly Anhydrous Methanol (30 mL)

Step-by-Step Procedure:

• Preparation: Suspend the quinoline substrate in anhydrous methanol in a dried flask under argon.

  • Critical Causality: The environment must be strictly water-free. If moisture is present, hydroxide ions will form and outcompete methoxide, leading to the formation of 3-iodo-6-methylquinolin-4(1H)-one (a highly stable tautomer of 4-hydroxyquinoline). This is a dead-end byproduct that cannot be easily re-chlorinated[1].

• Addition: Add solid sodium methoxide in one portion.

• Heating: Heat the reaction to reflux (approx. 65 °C).

• In-Process Validation: As the reaction proceeds, a fine white precipitate will begin to form in the flask.

  • Validation Check: This precipitate is sodium chloride (NaCl). Its accumulation is a direct, visual stoichiometric indicator of successful substitution. TLC (Hexanes/EtOAc 3:1) will reveal the product as a highly UV-active spot with a lower

    than the starting material.

• Workup: After 3 hours, cool the mixture. Concentrate the methanol in vacuo to about 25% of its original volume.

• Isolation: Quench with 50 mL of saturated aqueous NaHCO₃ and extract with Dichloromethane (3 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the pure 4-methoxy product.

References

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews (ACS Publications) URL:[Link]

• Discovery, Synthesis, and Optimization of Antimalarial 4(1H)-Quinolone-3-Diarylethers Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Synthesis of 4-(1H-1,2,4-triazol-1-yl)quinolines by the reaction of 4-chloroquinolines with 1,2,4-triazole Source: ResearchGate URL:[Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors Source: ChemRxiv URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 70237-22-8|4,7-Dichloro-3-iodoquinoline|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]

Strategic Functionalization of 4-Chloro-3-iodo-6-methylquinoline for Kinase Inhibitor Discovery

Abstract

This Application Note details the strategic utilization of 4-Chloro-3-iodo-6-methylquinoline as a high-value scaffold in the synthesis of Type I and Type II kinase inhibitors. Focusing on the orthogonal reactivity of the C4-chloro and C3-iodo substituents, this guide provides validated protocols for sequential Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed cross-coupling. These methods enable the rapid generation of libraries targeting PI3K, mTOR, and FLT3 pathways.[1]

Introduction: The Privileged Scaffold

In medicinal chemistry, the quinoline core is a "privileged structure" capable of binding to multiple receptor types with high affinity. The 4-Chloro-3-iodo-6-methylquinoline derivative is particularly valuable due to its electronic asymmetry :

• C4-Position (Chlorine): Located para to the quinoline nitrogen, this position is highly electrophilic. It is primed for SNAr reactions to install hydrogen-bond donors/acceptors that interact with the kinase ATP-binding hinge region.

• C3-Position (Iodine): A classic handle for Pd-catalyzed cross-coupling (Suzuki, Sonogashira). This vector allows extension into the hydrophobic back-pocket or gatekeeper region of the kinase.

• C6-Methyl Group: Provides a lipophilic handle that modulates metabolic stability and cellular permeability without interfering with the primary pharmacophore generation.

Strategic Reaction Order

To maximize yield and minimize side reactions, the recommended workflow is SNAr followed by Cross-Coupling .

• Why? The C4-Cl bond is activated by the ring nitrogen, making it susceptible to nucleophilic attack. While the C3-I bond is reactive toward Pd-oxidative addition, performing SNAr first prevents potential poisoning of the Pd catalyst by free amines or competing oxidative addition at the C4-Cl bond (though C-I is generally faster, C-Cl can compete under high-energy conditions).

Reaction Workflow Visualization

Caption: Sequential functionalization strategy leveraging orthogonal reactivity of C4-Cl and C3-I sites.

Detailed Experimental Protocols

Protocol A: C4-Functionalization via SNAr

Objective: Install a solubilizing group or hinge binder (e.g., Morpholine) at the C4 position. Mechanism: Addition-Elimination mechanism facilitated by the electron-deficient quinoline nitrogen.

Materials

• Substrate: 4-Chloro-3-iodo-6-methylquinoline (1.0 eq)

• Nucleophile: Morpholine (1.2 eq) [Alternative: Substituted Aniline for H-bond donor capacity][1]

• Base: N,N-Diisopropylethylamine (DIPEA) (2.0 eq)[1]

• Solvent: n-Butanol (High boiling point polar protic solvent promotes transition state stabilization)

Procedure

• Setup: In a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4-Chloro-3-iodo-6-methylquinoline (500 mg, 1.65 mmol) in n-Butanol (5 mL).

• Addition: Add DIPEA (0.57 mL, 3.3 mmol) followed by Morpholine (0.17 mL, 1.98 mmol).

• Reaction: Heat the mixture to 110°C (oil bath temperature) for 4–6 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 3:1).[1] The starting material (Rf ~0.6) should disappear, and a more polar fluorescent spot (product) should appear.

• Workup: Cool to room temperature. The product often precipitates upon cooling.

  • If precipitate forms: Filter and wash with cold ethanol.

  • If no precipitate:[1] Evaporate solvent under reduced pressure. Dissolve residue in DCM (20 mL), wash with water (2 x 10 mL) and brine. Dry over Na2SO4.

• Purification: Recrystallization from EtOH or Flash Chromatography (0-30% EtOAc in Hexanes).

• Expected Yield: 85–95%.

• Validation: 1H NMR should show loss of the C4-Cl signal and appearance of morpholine methylene protons at 3.0–3.8 ppm.

Protocol B: C3-Functionalization via Suzuki-Miyaura Coupling

Objective: Introduce an aryl/heteroaryl group to target the kinase hydrophobic pocket. Mechanism: Pd(0) oxidative addition into the C3-I bond, followed by transmetallation and reductive elimination.

Materials

• Substrate: 4-Morpholino-3-iodo-6-methylquinoline (Product of Protocol A) (1.0 eq)

• Coupling Partner: Phenylboronic acid (or heteroaryl variant) (1.2 eq)[1]

• Catalyst: Pd(dppf)Cl2[1][2]·DCM (5 mol%) [Robust against steric bulk][1]

• Base: K2CO3 (2.0 M aqueous solution, 3.0 eq)

• Solvent: 1,4-Dioxane (degassed)[1]

Procedure

• Inert Atmosphere: Flame-dry a microwave vial or Schlenk flask and backfill with Nitrogen/Argon.

• Loading: Add the Substrate (0.5 mmol), Boronic Acid (0.6 mmol), and Pd(dppf)Cl2 (0.025 mmol).

• Solvation: Add 1,4-Dioxane (4 mL) and 2.0 M K2CO3 (0.75 mL).

• Degassing: Sparge the mixture with Nitrogen for 5 minutes (Critical to prevent homocoupling or oxidation).

• Reaction: Seal and heat to 90°C for 12 hours (or 110°C for 30 min in a microwave reactor).

• Workup: Filter through a pad of Celite using EtOAc. Wash the filtrate with water and brine.[3]

• Purification: Flash Chromatography (Gradient: 10% to 60% EtOAc in Hexanes).

• Expected Yield: 70–85%.

Data Analysis & Quality Control

Structural Validation Table

Feature	1H NMR Diagnostic Signal (CDCl3)	Interpretation
Quinoline C2-H	Singlet, δ 8.8–9.0 ppm	Confirms quinoline core integrity; shifts downfield after C3-arylation.
C6-Methyl	Singlet, δ 2.45–2.55 ppm	Internal standard for integration; confirms 6-Me retention.
C4-Morpholine	Multiplets, δ 3.2–3.9 ppm	Confirms successful SNAr displacement of Chlorine.
C3-Aryl Group	Multiplets, δ 7.2–8.0 ppm	Appearance confirms successful Suzuki coupling.

Troubleshooting Guide

• Low Yield in Step 1 (SNAr): If conversion is slow, switch solvent to DMF and increase temperature to 130°C. Ensure the amine nucleophile is not a salt (free base required).[1]

• Dehalogenation in Step 2: If the Iodine is replaced by Hydrogen (protodehalogenation), ensure the solvent is strictly anhydrous/degassed and reduce reaction temperature.[1]

• Regioselectivity Issues: Unlikely with this scaffold, as C4-Cl is significantly more reactive to SNAr than C3-I, and C3-I is more reactive to Pd-coupling than C4-Cl.

Pharmacophore Mapping for Kinase Inhibition

The resulting molecule is designed to fit into the ATP-binding pocket of kinases (e.g., PI3K, mTOR) as follows:

Caption: Pharmacophore mapping of the trisubstituted quinoline in the kinase ATP-binding pocket.[1]

References

• National Institutes of Health (NIH). (2018).[1] Base-Controlled Regioselective Functionalization of Chloro-Substituted Quinolines. PubMed. Retrieved from [Link]

• MDPI. (2022).[1] Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. Retrieved from [Link]

• Royal Society of Chemistry (RSC). (2018).[1] An Efficient Approach to 4-Chloro Quinolines via TMSCl-mediated Cascade Cyclization. Retrieved from [Link][1]

• WuXi Biology. (2023).[1] Unraveling Divergence in Haloselectivity of SNAr and Cross Coupling vs Halogen-Metal Exchange Reactions. Retrieved from [Link][1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Design and synthesis of 4-aminoquinoline derivatives from 4-Chloro-3-iodo-6-methylquinoline

Abstract & Strategic Overview

The 4-aminoquinoline scaffold remains a cornerstone in medicinal chemistry, historically validated by antimalarials like Chloroquine and Amodiaquine. However, rising resistance necessitates the exploration of novel derivatives.[1][2] This guide details the functionalization of 4-Chloro-3-iodo-6-methylquinoline , a high-value "bifunctional" scaffold.

Unlike standard precursors, the inclusion of the 3-iodo substituent provides a unique orthogonal handle. While the C4-chloro position is activated for Nucleophilic Aromatic Substitution (

), the C3-iodo position remains available for Palladium-catalyzed cross-coupling (Suzuki, Sonogashira), enabling the rapid generation of Structure-Activity Relationship (SAR) libraries.

This protocol prioritizes the C4-amination (

) as the primary transformation, yielding bioactive 3-iodo-4-aminoquinolines, while outlining the downstream utility of the iodine handle.

Retrosynthetic Logic & Reaction Pathways

The synthesis relies on the electronic disparity between the C4 and C3 positions. The nitrogen of the quinoline ring renders the C4-position electron-deficient, activating the chlorine leaving group. The C3-iodine, while sterically significant, is electronically distinct and stable under standard

conditions, allowing for chemoselective derivatization.

Pathway Visualization

[3][4][5]

Protocol A: Nucleophilic Aromatic Substitution ( )

This is the core method for installing the amine pharmacophore. We present two variations: Method A (Microwave) for high-throughput library synthesis, and Method B (Thermal/Phenol) for scale-up or unreactive amines.

Materials & Reagents

• Substrate: 4-Chloro-3-iodo-6-methylquinoline (1.0 equiv).

• Nucleophile: Primary or Secondary Amine (1.2 – 1.5 equiv).

  • Note: Aliphatic amines (e.g., N,N-diethyl-1,4-pentanediamine) react faster than anilines.

• Solvent: Ethanol (Method A) or Phenol (Method B).

• Base: Triethylamine (

  ) or (Optional for aliphatic amines; required for salts).

Method A: Microwave-Assisted Synthesis (Recommended for Libraries)

Best for: Rapid screening, small scales (10–100 mg).

• Preparation: In a 10 mL microwave vial, dissolve 4-Chloro-3-iodo-6-methylquinoline (100 mg, 0.33 mmol) in Ethanol (2 mL).

• Addition: Add the target Amine (0.40 mmol, 1.2 equiv).

  • Optimization: If using an amine hydrochloride salt, add DIPEA (2.5 equiv) to liberate the free base.

• Reaction: Seal the vial and irradiate at 120°C for 20 minutes (High Absorption setting).

  • Monitoring: Check TLC (System: 5% MeOH in DCM). The starting material (high

    ) should disappear; a fluorescent product (lower ) should appear.

• Workup:

  • Evaporate ethanol under reduced pressure.

  • Redissolve residue in DCM (10 mL) and wash with saturated

    (2 x 5 mL) to remove residual acid/salts.

  • Dry over

    , filter, and concentrate.

Method B: Phenol Melt (Recommended for Scale-up/Anilines)

Best for: Unreactive aromatic amines, multi-gram synthesis.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 4-Chloro-3-iodo-6-methylquinoline (1.0 equiv) and Phenol (5.0 equiv).

  • Mechanism:[3][4][5][6][7][8][9] Phenol acts as both a high-boiling solvent and an acid catalyst, protonating the quinoline nitrogen to activate the C4 position.

• Reaction: Heat the mixture to 100–110°C . The solid mixture will melt into a homogeneous oil.

• Addition: Add the Amine (1.2 equiv) dropwise.

• Duration: Stir at 110°C for 4–6 hours.

• Workup (Critical Step):

  • Cool to room temperature.[7][10]

  • Dilute with Ethyl Acetate or DCM .

  • Phenol Removal: Wash the organic layer extensively with 1M NaOH (3x). The NaOH converts phenol to water-soluble sodium phenoxide.

  • Wash with Brine, dry (

    ), and concentrate.

Protocol B: Advanced Derivatization (Suzuki Coupling)

Once the 4-amino group is installed, the 3-iodo position serves as a gateway to increase molecular complexity.

• Pre-requisite: Complete Protocol A first. The amine at C4 is generally tolerated in Suzuki conditions, whereas the C4-Cl can sometimes compete in Pd-coupling if not substituted first.

Standard Protocol:

• Reagents: Suspend the 4-Amino-3-iodo-derivative (1.0 equiv), Aryl Boronic Acid (1.5 equiv), and

  (2.0 equiv) in a mixture of DME:Water (4:1) .

• Catalyst: Degas the solvent with Nitrogen for 10 mins. Add

  (5 mol%).

• Conditions: Reflux (90°C) under Nitrogen for 12 hours.

• Purification: Filter through Celite, extract with EtOAc, and purify via flash chromatography.

Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Standard	Impact on Quality	Troubleshooting
Temperature ( )	110-120°C	Critical for overcoming steric hindrance of the 3-Iodo group.	If conversion is <50%, increase T to 140°C (Microwave).
Stoichiometry	1.2 eq Amine	Excess amine drives the equilibrium.	For volatile amines, use 2.0-3.0 eq in a sealed tube.
Solvent (Method B)	Phenol	Acid catalysis is essential for weak nucleophiles (anilines).	Do not substitute with DMF unless using strong base (NaH), which risks de-iodination.
Iodine Stability	Dark/Inert	C-I bond is light-sensitive.	Wrap reaction vessels in aluminum foil.

Purification Workflow

The purification strategy depends on the basicity of the side chain installed.

References

• Madrid, P. B., et al. (2005).[8] Synthesis of ring-substituted 4-aminoquinolines and evaluation of their antimalarial activities. Bioorganic & Medicinal Chemistry Letters.

• Vandekerckhove, S., & D'hooghe, M. (2015). Quinoline-based antimalarial hybrid compounds. Bioorganic & Medicinal Chemistry.

• Gemma, S., et al. (2016). 3-Iodo-4-aminoquinoline derivative sensitises resistant strains of Plasmodium falciparum to chloroquine.[11] International Journal of Antimicrobial Agents.

• Organic Chemistry Portal. (2024). Suzuki Coupling: Mechanism and Protocols.

• BenchChem Protocols. (2024). General Procedures for Nucleophilic Aromatic Substitution on Heterocycles.

Sources

• 1. derisilab.ucsf.edu [derisilab.ucsf.edu]
• 2. academicworks.cuny.edu [academicworks.cuny.edu]
• 3. prepchem.com [prepchem.com]
• 4. youtube.com [youtube.com]
• 5. Direct One-Pot Synthesis of Primary 4-Amino-2,3-diaryl- quinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-azido-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. derisilab.ucsf.edu [derisilab.ucsf.edu]
• 9. Successive diastereoselective C(sp 3 )–H arylation and Suzuki coupling toward enantioenriched polyaryl unnatural amino acid motifs - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03486H [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. 3-Iodo-4-aminoquinoline derivative sensitises resistant strains of Plasmodium falciparum to chloroquine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput In Vitro Kinase Screening for the Identification of Novel 4-Chloro-3-iodo-6-methylquinoline Inhibitors

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and implementation of in vitro kinase screening assays tailored for the evaluation of 4-chloro-3-iodo-6-methylquinoline derivatives. These compounds represent a promising scaffold for the development of novel kinase inhibitors.[1] This application note details the principles, protocols, and data analysis for robust and reliable high-throughput screening (HTS), focusing on luminescence-based and fluorescence polarization assays. Furthermore, it emphasizes the importance of assay validation through the calculation of the Z'-factor and the determination of inhibitor potency via IC50 values.

Introduction: The Role of Kinases and Quinoline Derivatives in Drug Discovery

Protein kinases are a large and diverse family of enzymes that play a critical role in numerous cellular processes, including signal transduction, metabolism, and cell cycle regulation.[2] They function by catalyzing the transfer of a phosphate group from ATP to a substrate, a process known as phosphorylation. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a major class of therapeutic targets.[3][4]

Quinoline and its derivatives have emerged as a "privileged scaffold" in medicinal chemistry due to their wide range of biological activities.[5][6] Specifically, substituted quinolines have been investigated as potent inhibitors of various protein kinases, including Epidermal Growth Factor Receptor (EGFR) and Src kinase.[1][7][8] The 4-chloro-3-iodo-6-methylquinoline core offers a versatile platform for synthetic modification to optimize potency and selectivity against specific kinase targets.

This guide provides the technical framework for identifying and characterizing the inhibitory potential of this compound class through robust in vitro screening methodologies.

Choosing the Right In Vitro Kinase Assay Platform

The selection of an appropriate assay platform is critical for the success of any screening campaign. The ideal assay should be sensitive, reproducible, scalable for high-throughput screening (HTS), and minimally susceptible to compound interference. Several platforms are available, each with distinct advantages and principles of operation.[9]

• Luminescence-Based Assays: These assays are widely used in HTS due to their high sensitivity and broad dynamic range.[2][10] They typically measure either the depletion of ATP (Kinase-Glo®) or the production of ADP (ADP-Glo™) during the kinase reaction.[2][8][9]

• Fluorescence-Based Assays: These methods offer a diverse range of detection principles.

  • Fluorescence Polarization (FP): FP assays are homogeneous "mix-and-read" assays that measure the change in the rotational speed of a fluorescently labeled tracer molecule upon binding to a larger protein, such as a kinase or an antibody.[11][12] They are well-suited for studying molecular interactions and have been successfully applied to screen for kinase inhibitors.[11][13]

  • Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): TR-FRET assays, such as LanthaScreen™, utilize the transfer of energy between a donor and an acceptor fluorophore when in close proximity.[9] This can be applied to either binding assays, by detecting the displacement of a fluorescent tracer from the kinase active site, or to activity assays that use phospho-specific antibodies.[9]

For the purpose of this guide, we will provide detailed protocols for the ADP-Glo™ Luminescence-Based Assay and a Fluorescence Polarization-Based Kinase Assay , as they represent robust and widely adopted methods for primary screening and lead optimization.

Assay Principle and Workflow Visualization

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[2][10] The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. In the second step, the ADP is converted back to ATP, which is then used by a luciferase to generate a luminescent signal that is directly proportional to the kinase activity.[2][8]

Caption: Workflow for the ADP-Glo™ Kinase Assay.

Fluorescence Polarization (FP) Kinase Assay

The Transcreener® ADP² FP Assay is an example of a competitive immunoassay that detects the ADP produced by the kinase reaction.[12] The assay uses a highly specific antibody for ADP and a fluorescently labeled ADP tracer. When no ADP is produced, the tracer binds to the antibody, resulting in a high polarization signal. As the kinase produces ADP, it displaces the tracer from the antibody, leading to a decrease in the polarization signal.[14]

Caption: Principle of a competitive FP kinase assay.

Detailed Protocols

General Preparations

• Compound Handling: Prepare a stock solution of the 4-chloro-3-iodo-6-methylquinoline derivatives in 100% DMSO. Create a dilution series of the compounds for IC50 determination.

• Reagent Preparation: Prepare all buffers, kinase, substrate, and ATP solutions according to the manufacturer's instructions or established laboratory protocols. Ensure all reagents are at the correct temperature before use.

Protocol 1: ADP-Glo™ Kinase Assay for an Example Kinase (e.g., Src)

This protocol is adapted for a 384-well plate format.

Reagents and Materials:

• Recombinant active Src kinase

• Poly(Glu,Tyr) 4:1 peptide substrate

• ATP

• Kinase Buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM Glycerol 2-phosphate, 20 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)

• 4-Chloro-3-iodo-6-methylquinoline derivatives in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well low-volume white plates

• Luminometer plate reader

Procedure:

• Prepare Kinase Reaction Mix: In a microcentrifuge tube, prepare the kinase reaction mix containing kinase buffer, Src kinase, and Poly(Glu,Tyr) substrate.

• Dispense Reagents:

  • Add 2.5 µL of the kinase reaction mix to each well of the 384-well plate.

  • Add 2.5 µL of the 4-chloro-3-iodo-6-methylquinoline derivative at various concentrations (or DMSO for positive and negative controls) to the appropriate wells.

• Initiate Kinase Reaction: Add 5 µL of ATP solution to all wells to start the reaction. The final volume should be 10 µL.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction and Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.[8]

• Convert ADP to ATP and Generate Signal: Add 20 µL of Kinase Detection Reagent to each well. Incubate for 30 minutes at room temperature.[8]

• Read Luminescence: Measure the luminescence signal using a plate reader.

Protocol 2: Fluorescence Polarization (FP) Kinase Assay for an Example Kinase (e.g., EGFR)

This protocol is adapted for a 384-well plate format.

Reagents and Materials:

• Recombinant active EGFR kinase

• Suitable peptide substrate for EGFR

• ATP

• Kinase Buffer

• 4-Chloro-3-iodo-6-methylquinoline derivatives in DMSO

• Transcreener® ADP² FP Assay Kit (BellBrook Labs)

• 384-well black plates

• Microplate reader with fluorescence polarization capabilities

Procedure:

• Prepare Kinase Reaction Mix: In a microcentrifuge tube, prepare the kinase reaction mix containing kinase buffer, EGFR kinase, and peptide substrate.

• Dispense Reagents:

  • Add 5 µL of the kinase reaction mix to each well of the 384-well plate.

  • Add 5 µL of the 4-chloro-3-iodo-6-methylquinoline derivative at various concentrations (or DMSO for controls) to the appropriate wells.

• Initiate Kinase Reaction: Add 5 µL of ATP solution to all wells. The final volume should be 15 µL.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Prepare Detection Mix: Prepare the ADP detection mix containing the ADP antibody and the ADP tracer according to the kit protocol.

• Stop Reaction and Detect ADP: Add 15 µL of the ADP detection mix to each well.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Read Fluorescence Polarization: Measure the fluorescence polarization signal on a compatible plate reader.

Data Analysis and Interpretation

Assay Quality Control: The Z'-Factor

Before analyzing inhibitor data, it is crucial to validate the quality and robustness of the assay. The Z'-factor is a statistical parameter that quantifies the separation between the positive and negative control signals, taking into account the data variation.[15][16]

The Z'-factor is calculated using the following formula:

Z' = 1 - (3 * (σp + σn)) / |µp - µn|

Where:

• µp = mean of the positive control (e.g., uninhibited kinase activity)

• µn = mean of the negative control (e.g., no kinase or fully inhibited kinase)

• σp = standard deviation of the positive control

• σn = standard deviation of the negative control

Z'-Factor Value	Assay Quality
> 0.5	Excellent
0 to 0.5	Acceptable
< 0	Unacceptable

An assay with a Z'-factor of 0.5 or greater is considered robust and suitable for high-throughput screening.[15][17]

Determining Inhibitor Potency: The IC50 Value

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of an inhibitor.[16] It represents the concentration of the inhibitor required to reduce the kinase activity by 50%.[18]

To determine the IC50 value, a dose-response curve is generated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration. A sigmoidal curve is then fitted to the data using non-linear regression analysis.

Data Normalization:

• 0% Inhibition (Positive Control): Signal from wells with kinase, substrate, ATP, and DMSO (no inhibitor).

• 100% Inhibition (Negative Control): Signal from wells with substrate, ATP, and DMSO, but no kinase.

Calculation of Percent Inhibition:

% Inhibition = 100 * (1 - (Signal_inhibitor - Signal_neg_control) / (Signal_pos_control - Signal_neg_control))

The IC50 value is the concentration of the inhibitor at the inflection point of the dose-response curve.[18]

Caption: Representative dose-response curve for IC50 determination.

Conclusion and Future Directions

The protocols and methodologies outlined in this application note provide a robust framework for the in vitro screening of 4-chloro-3-iodo-6-methylquinoline derivatives as potential kinase inhibitors. By employing assays such as ADP-Glo™ and Fluorescence Polarization, researchers can efficiently and accurately identify and characterize novel inhibitors. Rigorous assay validation through Z'-factor calculation and precise determination of inhibitor potency via IC50 values are essential for the successful progression of promising compounds in the drug discovery pipeline.

Future work should focus on secondary screening of hit compounds against a panel of kinases to determine their selectivity profile. Further characterization of the mechanism of inhibition and validation in cell-based assays will be critical next steps in the development of these promising therapeutic candidates.

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Application Note & Protocol: Cell-Based Cytotoxicity Assays for Compounds Derived from 4-Chloro-3-iodo-6-methylquinoline

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rationale and Scientific Background

Quinoline and its derivatives represent a critical class of heterocyclic compounds that are foundational to numerous pharmaceuticals.[1][2][3][4] Their diverse biological activities have led to their development as anticancer agents.[1][2][5] The 4-Chloro-3-iodo-6-methylquinoline scaffold is of particular interest due to the influence of halogen substituents on the molecule's biological and physicochemical properties. The introduction of chlorine and iodine can modulate the compound's ability to interact with biological targets, potentially enhancing its cytotoxic effects against cancer cells.[3][6]

The initial and most crucial step in evaluating the therapeutic potential of these novel quinoline derivatives is to ascertain their cytotoxicity. This involves determining the concentration at which these compounds induce cell death, a value commonly expressed as the 50% inhibitory concentration (IC50).[7] This application note provides a comprehensive guide to three widely-used, cell-based cytotoxicity assays: the MTT, MTS, and LDH assays. These methods are selected for their robustness, scalability for high-throughput screening, and their ability to probe different aspects of cell death, from metabolic compromise to loss of membrane integrity.

Scientific Principles of the Assays

The selection of an appropriate cytotoxicity assay is paramount and should be guided by the scientific question at hand. The assays detailed herein measure different cellular characteristics to infer cytotoxicity.

• Metabolic Activity Assays (MTT & MTS): These colorimetric assays quantify the metabolic activity of a cell population, which serves as an indicator of cell viability.[8][9][10] In viable cells, mitochondrial dehydrogenases reduce a tetrazolium salt to a colored formazan product.[8][9]

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): This assay produces a purple formazan that is insoluble in water and requires a solubilization step, typically with dimethyl sulfoxide (DMSO).[8][9][11]

  • MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium): The formazan product of the MTS assay is soluble in the cell culture medium, which simplifies the protocol by eliminating the solubilization step.[8][12]

• Membrane Integrity Assay (LDH): The Lactate Dehydrogenase (LDH) assay is a method to quantify cell death by measuring the activity of LDH released from damaged cells into the culture medium.[13] LDH is a stable cytosolic enzyme that is released upon the loss of plasma membrane integrity, a hallmark of necrosis and late-stage apoptosis.[13]

The following diagram illustrates the decision-making process for selecting the most appropriate assay.

Caption: A workflow diagram for selecting a suitable cytotoxicity assay.

Materials and Methods

Cell Line Selection

The choice of cell lines is a critical step and should be tailored to the research question.[14][15] A panel of cell lines, including both cancerous and non-cancerous types, is recommended to assess for any cancer-specific cytotoxicity.[16][17][18]

• Cancer Cell Lines:

  • MCF-7: A human breast adenocarcinoma cell line.[16][19]

  • A549: A human lung carcinoma cell line.

  • HeLa: A human cervical cancer cell line.[16]

• Non-Cancerous Cell Line:

  • BHK-21: A baby hamster kidney fibroblast cell line.[16]

Reagents and Equipment

• Compounds: 4-Chloro-3-iodo-6-methylquinoline derivatives.

• Cell Culture: Appropriate cell culture medium (e.g., DMEM, RPMI-1640), Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA, Phosphate Buffered Saline (PBS).

• Assay Reagents: MTT, MTS, LDH cytotoxicity assay kits.

• Consumables: 96-well cell culture plates, sterile pipette tips, serological pipettes.

• Equipment: Laminar flow hood, CO2 incubator, inverted microscope, centrifuge, multichannel pipette, microplate reader.

Detailed Experimental Protocols

Cell Seeding and Treatment

• Cell Culture: Maintain cell lines in a 37°C, 5% CO2 incubator. Ensure cells are in the logarithmic growth phase before experimentation.

• Seeding: Trypsinize and count cells. Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[6][10] Incubate for 24 hours to allow for cell attachment.[6][10]

• Compound Preparation: Prepare a stock solution of the quinoline derivative in DMSO. Serially dilute the stock solution in a complete culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

• Treatment: After 24 hours of incubation, replace the medium with 100 µL of medium containing the various concentrations of the test compound. Include appropriate controls: untreated cells (vehicle control) and a positive control (e.g., doxorubicin).

MTT Assay Protocol

• Incubation: Incubate the treated plates for 24, 48, or 72 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[20]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[7][11]

• Absorbance Reading: Shake the plate for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm.[11][20]

MTS Assay Protocol

• Incubation: Incubate the treated plates for the desired duration.

• MTS Addition: Add 20 µL of MTS reagent to each well.[8][12][20]

• Incubation: Incubate for 1-4 hours at 37°C.[8][12][20]

• Absorbance Reading: Measure the absorbance at 490 nm.[8][12][20]

LDH Assay Protocol

• Incubation and Supernatant Collection: After treatment, centrifuge the plate at 250 x g for 3 minutes.[13] Carefully transfer 50 µL of the supernatant to a new 96-well plate.[13][21]

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well containing the supernatant.[13][21]

• Incubation: Incubate for 30 minutes at room temperature, protected from light.[13][22]

• Stop Reaction: Add 50 µL of stop solution to each well.[13][21][22]

• Absorbance Reading: Measure the absorbance at 490 nm.[13][21][22]

The following diagram provides a visual representation of the MTT assay workflow.

Caption: A step-by-step workflow of the MTT cytotoxicity assay.

Data Analysis and Interpretation

For each assay, the results should be expressed as a percentage of the control.

• MTT and MTS Assays:

  • % Cell Viability = (Absorbance_treated / Absorbance_untreated) * 100

• LDH Assay:

  • % Cytotoxicity = [(Absorbance_treated - Absorbance_spontaneous) / (Absorbance_maximum - Absorbance_spontaneous)] * 100

The IC50 values can be determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Table 1: Example Data for a Hypothetical 4-Chloro-3-iodo-6-methylquinoline Derivative

Concentration (µM)	% Cell Viability (MCF-7, MTT Assay)	% Cytotoxicity (A549, LDH Assay)
0.1	98.2 ± 3.1	4.5 ± 1.2
1	87.5 ± 4.5	12.8 ± 2.5
10	51.2 ± 5.2	45.6 ± 4.1
50	12.8 ± 2.8	82.3 ± 5.6
100	4.1 ± 1.5	95.7 ± 3.2

Trustworthiness and Validation

To ensure the scientific rigor of the results, it is imperative to:

• Use Appropriate Controls: Include negative (vehicle) and positive controls in every experiment.

• Perform Replicates: Each experimental condition should be performed in at least triplicate.

• Monitor Cell Health: Regularly check the morphology and confluency of the cell cultures.

• Assess for Compound Interference: Test for any direct interaction between the compound and the assay reagents in a cell-free system.

Conclusion

This application note provides a detailed framework for conducting robust and reliable cytotoxicity assays for novel 4-Chloro-3-iodo-6-methylquinoline derivatives. By adhering to these protocols and principles of sound experimental design, researchers can effectively screen for promising anticancer compounds and lay the groundwork for further mechanistic studies.

References

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• Chawla, R., et al. (2024, March 25). Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy.
• An overview of the anticancer activity of quinoline derivatives. (2022). International Journal of Pharmaceutical Sciences and Research, 13(1), 1-10.
• Srinivasan, S., et al. (2011). Note: Synthesis and cytotoxicity of new quinoline derivatives. Indian Journal of Chemistry, 50B, 113-117.
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• Kumar, A., et al. (2025, October 30). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review.
• Zhang, L., et al. (2017). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline. In 7th International Conference on Education, Management, Computer and Medicine (EMCM 2016) (pp. 573-576).
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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 4-Chloro-3-iodo-6-methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for optimizing the Suzuki-Miyaura cross-coupling reaction for 4-Chloro-3-iodo-6-methylquinoline. As a challenging dihalogenated heterocyclic substrate, achieving high yield and selectivity requires careful consideration of reaction parameters. This resource, structured in a question-and-answer format, addresses common issues and offers field-proven solutions to streamline your synthetic efforts.

Frequently Asked Questions (FAQs)

Q1: Which halogen is expected to react selectively in the Suzuki coupling of 4-Chloro-3-iodo-6-methylquinoline?

A1: The C-I bond is significantly more reactive than the C-Cl bond in palladium-catalyzed cross-coupling reactions. This is due to the lower bond dissociation energy of the C-I bond, making it more susceptible to oxidative addition by the palladium(0) catalyst.[1] Therefore, under carefully controlled conditions, selective coupling at the 3-position (iodo) can be achieved, leaving the 4-position (chloro) intact for subsequent functionalization.

Q2: What are the most common side reactions to anticipate with this substrate?

A2: The most prevalent side reactions include:

• Dehalogenation: Reduction of the C-I or C-Cl bond to a C-H bond, resulting in the formation of 4-chloro-6-methylquinoline or 3-iodo-6-methylquinoline, respectively.[2][3]

• Homocoupling: The coupling of two boronic acid molecules to form a biaryl byproduct.[4] This is often promoted by the presence of oxygen.

• Protodeborylation: The cleavage of the C-B bond of the boronic acid, replacing it with a C-H bond.[4]

Q3: Is it necessary to protect the quinoline nitrogen?

A3: Generally, N-protection is not required for Suzuki couplings of quinolines. The quinoline nitrogen is relatively basic and can coordinate to the palladium center, potentially influencing the reaction outcome. However, for many systems, the reaction proceeds efficiently without protection. If catalyst inhibition is suspected, the use of ligands that are less sensitive to coordination or considering N-oxide formation and subsequent reduction could be explored.

Troubleshooting Guide

Problem 1: Low to No Product Yield

Low or no conversion of your starting material can be attributed to several factors within the catalytic cycle.

Potential Causes & Solutions:

• Inactive Catalyst: The palladium catalyst is central to the reaction's success.

  • Catalyst Choice: While Pd(PPh₃)₄ is a common starting point, for heteroaryl halides, more electron-rich and bulky phosphine ligands or N-heterocyclic carbene (NHC) ligands often provide superior results.[5][6] Consider screening catalysts like PdCl₂(dppf), or pre-catalysts such as XPhos Pd G2.[2]

  • Catalyst Degradation: Palladium catalysts, especially Pd(0) sources like Pd₂(dba)₃, can be sensitive to air and moisture, leading to the formation of inactive palladium black.[4] Always use fresh catalyst or store it properly under an inert atmosphere.

• Ineffective Base: The base plays a crucial role in the transmetalation step.[7]

  • Base Strength & Solubility: If using common bases like Na₂CO₃ or K₂CO₃ with limited success, switching to a stronger or more soluble base such as Cs₂CO₃ or K₃PO₄ can be beneficial.[5]

  • Aqueous Conditions: The presence of a small amount of water is often essential for the activity of inorganic bases like carbonates and phosphates.[5]

• Inappropriate Solvent: The solvent influences the solubility of all reaction components and can affect reaction kinetics.

  • Solvent Screening: Common solvents for Suzuki couplings include 1,4-dioxane, DMF, and toluene.[4][5] If solubility is an issue, a solvent screen is recommended. Ensure the chosen solvent is anhydrous and properly degassed.

• Low Reaction Temperature: Insufficient thermal energy can lead to slow or stalled reactions.

  • Temperature Optimization: While starting at a moderate temperature (e.g., 80 °C) is advisable to favor selectivity, a gradual increase in temperature (e.g., to 100-110 °C) may be necessary to drive the reaction to completion.[8]

Problem 2: Significant Dehalogenation of Starting Material

The formation of 4-chloro-6-methylquinoline (from deiodination) is a common and problematic side reaction.

Potential Causes & Solutions:

• Palladium-Hydride Formation: The primary cause of dehalogenation is the formation of a palladium-hydride (Pd-H) species.[3]

  • Base Choice: Strong bases, particularly alkoxides, can promote the formation of Pd-H species. Switching to weaker inorganic bases like K₂CO₃ or K₃PO₄ is often effective in mitigating this side reaction.[2]

  • Solvent Selection: Protic solvents, such as alcohols, can act as hydride sources.[9] Utilizing aprotic solvents like 1,4-dioxane, THF, or toluene is highly recommended.[9]

  • Reaction Time and Temperature: Prolonged reaction times and high temperatures can increase the likelihood of dehalogenation.[2] Monitor the reaction closely and aim for the shortest time and lowest temperature necessary for complete conversion.

Problem 3: Boronic Acid Homocoupling

The formation of a biaryl byproduct from the boronic acid is another frequent issue.

Potential Causes & Solutions:

• Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids, often mediated by Pd(II) species.[4]

  • Thorough Degassing: It is critical to rigorously degas the reaction mixture before adding the catalyst. This can be accomplished through several freeze-pump-thaw cycles or by sparging the solvent with an inert gas (argon or nitrogen) for an extended period.[5]

• Stoichiometry: An inappropriate ratio of reactants can favor side reactions.

  • Boronic Acid Equivalents: Using a slight excess of the boronic acid (typically 1.1 to 1.5 equivalents) can help to drive the desired cross-coupling reaction.[5]

Problem 4: Poor Selectivity (Reaction at the Chloro-position)

While less common due to the higher reactivity of the iodo-substituent, reaction at the chloro-position can occur under harsh conditions.

Potential Causes & Solutions:

• High Temperature and/or Prolonged Reaction Time: Forcing conditions can lead to the loss of selectivity.

  • Condition Optimization: Employ the mildest conditions possible that still afford a reasonable reaction rate. This includes using a lower temperature and monitoring the reaction to avoid unnecessarily long reaction times.

• Highly Active Catalyst System: Certain highly active catalysts designed for coupling aryl chlorides might exhibit reduced selectivity.

  • Catalyst and Ligand Choice: If selectivity is an issue, consider using a less reactive catalyst system. For instance, a simple Pd(PPh₃)₄ catalyst may offer better selectivity than a more sophisticated system employing bulky, electron-rich phosphine ligands.

Experimental Protocols

General Procedure for Selective Suzuki Coupling at the 3-Iodo Position

This protocol provides a robust starting point for the selective Suzuki coupling of 4-Chloro-3-iodo-6-methylquinoline. Optimization of specific parameters may be required for different boronic acids.

Materials:

• 4-Chloro-3-iodo-6-methylquinoline (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.)

• Base (e.g., K₂CO₃, 2.0 eq.)

• Degassed solvent (e.g., 1,4-dioxane/water, 4:1 v/v)

Procedure:

• To a dry reaction vessel, add 4-Chloro-3-iodo-6-methylquinoline, the arylboronic acid, and the base.

• Seal the vessel with a septum and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Add the degassed solvent via syringe.

• Under a positive flow of inert gas, add the palladium catalyst.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Data Presentation

Table 1: Comparison of Common Catalysts for Suzuki Coupling of Heteroaryl Halides

Catalyst System	Ligand Type	Typical Loading (mol%)	Advantages	Considerations
Pd(PPh₃)₄	Triarylphosphine	2 - 5	Commercially available, good for general screening.	May require higher temperatures; can be less effective for challenging substrates.
PdCl₂(dppf)	Ferrocenylphosphine	1 - 3	Broad substrate scope, often provides good yields.	Can be more expensive.
XPhos Pd G2/G3/G4	Biarylphosphine	0.5 - 2	Highly active, effective for aryl chlorides and hindered substrates, often allows for lower temperatures.[2]	Air-sensitive pre-catalysts require careful handling.
PEPPSI-IPr	N-Heterocyclic Carbene (NHC)	1 - 3	Highly active, particularly for electron-deficient substrates.[4]	Can be more costly.

Visualizations

Troubleshooting Workflow

Caption: A flowchart for systematic troubleshooting of the Suzuki coupling reaction.

Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. ACS Publications. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship.org. [Link]

• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. University of Windsor. [Link]

• The Suzuki Reaction. Andrew G Myers Research Group. [Link]

• Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. PMC. [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. [Link]

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PMC. [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library. [Link]

• Optimization of the Reaction Condition for the Suzuki-Miyaura Coupling of 4a and 6. ResearchGate. [Link]

• Cross-Coupling Reactions of Polyhalogenated Heterocycles. ResearchGate. [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. [Link]

• Suzuki reaction. Wikipedia. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]
• 5. benchchem.com [benchchem.com]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Selective Functionalization of 4-Chloro-3-iodo-6-methylquinoline

Welcome to the dedicated technical support center for the functionalization of 4-chloro-3-iodo-6-methylquinoline. This resource is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile building block in their synthetic endeavors. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the complexities of achieving selective functionalization and avoiding common side reactions. Our guidance is grounded in established mechanistic principles and practical, field-proven insights to ensure the integrity and success of your experiments.

The Challenge: Achieving Chemoselectivity

The primary challenge in the functionalization of 4-chloro-3-iodo-6-methylquinoline lies in achieving chemoselectivity. The molecule presents two distinct halogenated sites for cross-coupling reactions: a highly reactive C-I bond at the 3-position and a less reactive C-Cl bond at the 4-position. The significant difference in bond dissociation energies (C-I < C-Cl) is the cornerstone of selective functionalization, with the C-I bond being more susceptible to oxidative addition by a palladium(0) catalyst.[1] However, a number of side reactions can compete with the desired transformation, leading to reduced yields, complex product mixtures, and purification challenges.

This guide will focus on troubleshooting common palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, as well as potential nucleophilic aromatic substitution (SNAr) reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, providing direct and actionable advice.

Issue 1: Lack of Selectivity - Mixture of Mono- and Di-substituted Products

Q: My reaction is not selective, and I'm observing a mixture of products from reactions at both the C-3 (iodo) and C-4 (chloro) positions. How can I improve selectivity for the C-3 position?

A: This is a common issue and can often be resolved by carefully tuning the reaction conditions to favor the more reactive C-I bond.

• Rationale: The oxidative addition of the C-I bond to the Pd(0) catalyst is significantly faster than that of the C-Cl bond. By using milder conditions, you can exploit this kinetic difference.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Higher temperatures provide the activation energy needed to cleave the stronger C-Cl bond. Start your reaction at room temperature and only gently heat if no reaction is observed.

  • Reduce Reaction Time: Monitor your reaction closely using TLC or LC-MS. Stop the reaction as soon as the starting material is consumed to prevent the slower reaction at the C-4 position from occurring.

  • Choose the Right Catalyst System:

    • Palladium Source: Use a Pd(0) source like Pd(PPh₃)₄ or generate the active Pd(0) species in situ from a Pd(II) precatalyst like PdCl₂(PPh₃)₂.

    • Ligand Choice: The ligand plays a crucial role. Less reactive, sterically hindered ligands can sometimes favor selectivity. However, for challenging couplings, more electron-rich and bulky ligands might be necessary to promote the desired C-3 coupling without activating the C-4 position. A screening of ligands is often beneficial.

  • Base Selection: The choice of base can influence the catalyst's activity. For Suzuki reactions, a weaker base like K₂CO₃ or Cs₂CO₃ may be preferable to stronger bases like K₃PO₄ or hydroxides, which can sometimes lead to less selective reactions at higher temperatures.

Issue 2: Homocoupling of the Coupling Partner

Q: I'm observing a significant amount of homocoupled byproduct from my boronic acid (in Suzuki) or alkyne (in Sonogashira) coupling partner. What is causing this and how can I prevent it?

A: Homocoupling is a prevalent side reaction, particularly in Suzuki (forming a biaryl) and Sonogashira (forming a diyne) couplings.[2][3]

• Rationale: Homocoupling is often promoted by the presence of oxygen, which can oxidize the active Pd(0) catalyst to Pd(II) species that facilitate this side reaction.[2][3] In Sonogashira couplings, high concentrations of the copper(I) co-catalyst can also promote the oxidative homocoupling of the alkyne (Glaser coupling).[4]

• Troubleshooting Steps:

  • Ensure a Rigorously Inert Atmosphere: This is the most critical step. Thoroughly degas all solvents and reagents (e.g., by sparging with argon or nitrogen for 15-30 minutes) and maintain a positive pressure of inert gas throughout the reaction.[2]

  • Use a Pd(0) Precatalyst: Starting with a Pd(0) source like Pd(PPh₃)₄ can minimize the amount of Pd(II) species present at the beginning of the reaction.[2]

  • Slow Addition of the Coupling Partner: For both Suzuki and Sonogashira reactions, adding the boronic acid or alkyne slowly via a syringe pump can keep its concentration low, thereby disfavoring the bimolecular homocoupling reaction.

  • Optimize the Copper(I) Concentration (for Sonogashira): Use the minimum effective amount of the Cu(I) co-catalyst (e.g., CuI). In some cases, switching to a copper-free Sonogashira protocol may be necessary.[4]

  • Use Boronic Esters (for Suzuki): Pinacol esters of boronic acids are often more stable and less prone to homocoupling than the corresponding boronic acids.[2]

Issue 3: Dehalogenation - Loss of Iodine or Chlorine

Q: My desired product is formed in low yield, and I have identified a significant amount of a byproduct where the iodine or chlorine atom has been replaced by a hydrogen atom. How can I suppress this dehalogenation?

A: Dehalogenation (specifically hydrodehalogenation) is a common side reaction where a hydride source in the reaction mixture leads to the reduction of the C-X bond.[5]

• Rationale: Palladium-hydride species, which can be formed from various sources in the reaction mixture (e.g., solvent, base, or impurities), can reductively eliminate with the aryl group on the palladium intermediate, leading to the dehalogenated product.

• Troubleshooting Steps:

  • Use Anhydrous Solvents and Reagents: Water and alcohols can be sources of hydrides. Ensure all your solvents and reagents are rigorously dried.

  • Optimize the Base: Certain bases are more prone to generating hydride species. For instance, in Buchwald-Hartwig aminations, while strong bases like NaOtBu are often required, they can sometimes promote dehalogenation. Screening different bases (e.g., K₃PO₄, Cs₂CO₃) can be beneficial.

  • Ligand Selection: Bulky, electron-rich ligands can accelerate the desired reductive elimination of the cross-coupled product, outcompeting the dehalogenation pathway.[5]

  • Lower the Reaction Temperature: Higher temperatures can increase the rate of side reactions, including dehalogenation.[5]

Issue 4: Catalyst Deactivation/Inhibition

Q: My reaction starts but then stalls, or I observe the formation of palladium black. What could be causing catalyst deactivation?

A: The quinoline nitrogen can act as a ligand for the palladium catalyst, potentially leading to the formation of inactive catalyst species or catalyst poisoning.[6] The formation of palladium black indicates the aggregation of the palladium catalyst into an inactive form.

• Rationale: The lone pair of electrons on the quinoline nitrogen can coordinate to the palladium center, potentially hindering the catalytic cycle. High temperatures and certain solvents can also promote catalyst decomposition.

• Troubleshooting Steps:

  • Ligand Choice: Use strongly coordinating, bulky ligands (e.g., biaryl phosphines like XPhos or SPhos) that can compete with the quinoline nitrogen for coordination to the palladium center and stabilize the active catalytic species.

  • Lower the Reaction Temperature: As with many side reactions, higher temperatures can accelerate catalyst decomposition.

  • Solvent Selection: The choice of solvent can influence catalyst stability. Aprotic polar solvents like dioxane, toluene, or DMF are commonly used.

  • Ensure Reagent Purity: Impurities in the starting materials or reagents can sometimes act as catalyst poisons.

Experimental Protocols: Step-by-Step Methodologies

The following are generalized protocols that should serve as a starting point. Optimization for your specific substrate and coupling partner is highly recommended.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-3 Position

This protocol is designed for the selective coupling of an arylboronic acid at the C-3 iodo position.

• Materials:

  • 4-Chloro-3-iodo-6-methylquinoline (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Pd(PPh₃)₄ (0.05 equiv)

  • K₂CO₃ (2.0 equiv)

  • Dioxane/Water (4:1, degassed)

• Procedure:

  • To a dry Schlenk flask, add 4-chloro-3-iodo-6-methylquinoline, the arylboronic acid, and K₂CO₃.

  • Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Add the Pd(PPh₃)₄ catalyst under a positive flow of inert gas.

  • Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS.

  • If the reaction is sluggish, gently heat the mixture to 40-50 °C.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Selective Sonogashira Coupling at the C-3 Position

This protocol outlines the selective coupling of a terminal alkyne at the C-3 iodo position.

• Materials:

  • 4-Chloro-3-iodo-6-methylquinoline (1.0 equiv)

  • Terminal alkyne (1.2 equiv)

  • PdCl₂(PPh₃)₂ (0.03 equiv)

  • CuI (0.05 equiv)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equiv, degassed)

  • Anhydrous THF or DMF (degassed)

• Procedure:

  • To a dry Schlenk flask, add 4-chloro-3-iodo-6-methylquinoline, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the degassed anhydrous solvent and the amine base via syringe.

  • Add the terminal alkyne dropwise to the stirred solution.

  • Stir the reaction at room temperature and monitor by TLC or LC-MS.

  • Upon completion, dilute with an organic solvent and filter through a pad of celite to remove the catalyst.

  • Wash the filtrate with saturated aqueous NH₄Cl and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

  • Purify the product by flash column chromatography.

Data Presentation

Parameter	Recommendation for High C-3 Selectivity	Rationale
Temperature	Room temperature to moderate heat (40-60 °C)	Minimizes activation of the less reactive C-Cl bond.
Catalyst	Pd(0) source (e.g., Pd(PPh₃)₄) or a well-defined Pd(II) precatalyst	Ensures the presence of the active catalytic species from the start.
Ligand	Bulky, electron-rich phosphines (e.g., SPhos, XPhos) or standard PPh₃	Stabilizes the catalyst and can influence selectivity.
Base (Suzuki)	Weaker inorganic bases (e.g., K₂CO₃, Cs₂CO₃)	Reduces the likelihood of side reactions at higher temperatures.
Atmosphere	Rigorously inert (Argon or Nitrogen)	Prevents oxygen-induced side reactions like homocoupling.

Visualization of Key Concepts

Reaction Selectivity Workflow

Caption: Decision workflow for achieving selective C-3 functionalization.

Troubleshooting Homocoupling in Suzuki Coupling

Caption: Troubleshooting workflow for minimizing homocoupling side reactions.

References

• BenchChem Technical Support Team. (2025). Troubleshooting Guide for Sonogashira Coupling Failures. BenchChem.
• BenchChem Technical Support Team. (2025). Troubleshooting Common Issues in Furo[2,3-b]pyridine Cross-Coupling Reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Application Notes & Protocols: Suzuki-Miyaura Coupling of 3-Chloro-2-fluoro-4-iodoaniline. BenchChem.

• Wikipedia. (n.d.). Catalyst poisoning. Retrieved from [Link]

• BenchChem Technical Support Team. (2025). Troubleshooting Low Reactivity in Sonogashira Coupling Reactions. BenchChem.
• BenchChem Technical Support Team. (2025). Strategies to Minimize Homocoupling in Suzuki Reactions. BenchChem.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Royal Society of Chemistry. (2021). A heterogeneous and recoverable palladium catalyst to access the regioselective C–H alkenylation of quinoline N-oxides. Green Chemistry.
• Chinthapally, K., et al. (2013). One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules.
• TSI Journals. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc.
• BenchChem Technical Support Team. (2025).

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

Sources

• 1. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Catalyst poisoning - Wikipedia [en.wikipedia.org]

Technical Support Center: Regioselective Reactions with 4-Chloro-3-iodo-6-methylquinoline

Welcome to the technical support center for improving the regioselectivity of cross-coupling reactions with 4-chloro-3-iodo-6-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of selectively functionalizing this versatile building block. Here, we synthesize our in-house expertise with established literature to provide you with practical, field-tested advice to troubleshoot and optimize your reactions.

The key to unlocking the synthetic potential of 4-chloro-3-iodo-6-methylquinoline lies in understanding and controlling the regioselectivity of your cross-coupling reactions. The inherent difference in reactivity between the C3-Iodo and C4-Chloro bonds is the cornerstone of this control.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle governing regioselectivity in cross-coupling reactions with 4-chloro-3-iodo-6-methylquinoline?

A1: The regioselectivity is primarily dictated by the difference in bond dissociation energies of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the general order of reactivity is C-I > C-Br > C-Cl.[1] The C-I bond is significantly weaker and therefore more susceptible to oxidative addition by the Pd(0) catalyst than the C-Cl bond. By carefully selecting your reaction conditions, you can exploit this reactivity difference to achieve selective functionalization at the C3-iodo position.

Q2: I am observing a mixture of mono-substituted products at both the C3 and C4 positions. What is the likely cause?

A2: Loss of regioselectivity, resulting in a mixture of isomers, is typically due to reaction conditions that are too harsh. Elevated temperatures, highly active catalyst systems, or prolonged reaction times can provide sufficient energy to promote the slower oxidative addition at the C4-chloro position. To favor substitution at the C3-iodo position, it is crucial to employ milder conditions.

Q3: Is it possible to perform a sequential, one-pot cross-coupling to functionalize both the C3 and C4 positions with different groups?

A3: Yes, this is a powerful strategy for building molecular complexity. The typical approach involves an initial cross-coupling under mild conditions to selectively target the C3-iodo position. Without isolating the intermediate product, the reaction conditions can then be modified (e.g., by increasing the temperature, adding a more active ligand, or a different catalyst) to facilitate the second coupling at the less reactive C4-chloro position.

Q4: How does the choice of palladium ligand affect the regioselectivity of the reaction?

A4: The ligand plays a critical role in modulating the reactivity of the palladium catalyst. For selective coupling at the C3-iodo position, standard phosphine ligands like triphenylphosphine (PPh₃) are often sufficient under mild conditions. However, to activate the stronger C-Cl bond for a subsequent coupling, more electron-rich and sterically bulky ligands, such as the Buchwald biarylphosphine ligands (e.g., XPhos, SPhos), are generally required to facilitate the more difficult oxidative addition step.

Understanding the Reaction Landscape

The following diagram illustrates the general principle of regioselective functionalization of 4-chloro-3-iodo-6-methylquinoline.

Caption: Workflow for selective Suzuki-Miyaura coupling.

Methodology:

• To an oven-dried Schlenk flask, add 4-chloro-3-iodo-6-methylquinoline (1.0 equiv), the desired arylboronic acid (1.2 equiv), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 5 mol%), and sodium carbonate (Na₂CO₃, 2.0 equiv).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 80 °C and stir. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Selective Sonogashira Coupling at the C3-Iodo Position

Caption: Workflow for selective Sonogashira coupling.

Methodology:

• To an oven-dried Schlenk flask, add 4-chloro-3-iodo-6-methylquinoline (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 3 mol%), and copper(I) iodide (CuI, 5 mol%).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed triethylamine (TEA) as the solvent and base, followed by the terminal alkyne (1.2 equiv).

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst and salts, washing with ethyl acetate.

• Concentrate the filtrate and purify the crude product by flash column chromatography.

Selective Buchwald-Hartwig Amination at the C3-Iodo Position

Caption: Workflow for selective Buchwald-Hartwig amination.

Methodology:

• To an oven-dried Schlenk flask, add 4-chloro-3-iodo-6-methylquinoline (1.0 equiv), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%), Xantphos (4 mol%), and cesium carbonate (Cs₂CO₃, 1.5 equiv).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add the amine (1.2 equiv) and degassed 1,4-dioxane.

• Heat the reaction mixture to 90-100 °C and stir. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• Mphahlele, M. J., & Maluleka, M. M. (2011). One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules, 16(7), 5791-5802. [Link]

• Chakraborty, S., & Jana, U. (2009). Regioselective alkynylation followed by Suzuki coupling of 2,4-dichloroquinoline: Synthesis of 2-alkynyl-4-arylquinolines. Beilstein Journal of Organic Chemistry, 5, 35. [Link]

• Kim, G., Lee, G., Kim, G., Seo, Y., Jarhad, D. B., & Jeong, L. S. (2022). Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Organic Chemistry Frontiers, 9(20), 5536-5541. [Link]

• Fairlamb, I. J. S. (2007). Regioselective (site-selective) functionalisation of unsaturated halogenated nitrogen, oxygen and sulfur heterocycles by Pd-catalysed cross-couplings and direct arylation processes. Chemical Society Reviews, 36(7), 1036-1045. [Link]

• Hartwig, J. F. (2005). Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands. Journal of the American Chemical Society, 127(19), 6944-6945. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 4-Chloro-3-iodo-6-methylquinoline Reactions

Welcome to the Technical Support Center. 4-Chloro-3-iodo-6-methylquinoline is a highly versatile, yet challenging, bifunctional building block in medicinal chemistry and drug development. The presence of three distinct reactive sites—the highly reactive C3-iodide, the electrophilic C4-chloride, and the basic quinoline nitrogen—creates a complex stability profile under standard reaction conditions.

This guide provides mechanistic troubleshooting for chemoselectivity, degradation pathways, and catalyst poisoning, specifically tailored for researchers optimizing cross-coupling workflows.

Part 1: Troubleshooting FAQs

Q1: How do I achieve chemoselective cross-coupling at the C-3 position without reacting the C-4 chlorine? A: Chemoselectivity relies entirely on the significant difference in bond dissociation energies between the C-I and C-Cl bonds. The established order of reactivity for transition metal-mediated cross-coupling is strictly C-I > C-Br >> C-Cl, which allows for selective coupling of iodides in the presence of chlorides [[1]]([Link]). To exploit this thermodynamic window, use mild temperatures (e.g., 60 °C) and standard ligands like PPh₃. Avoid highly active, bulky, electron-rich phosphines (e.g., XPhos or PtBu₃), which can lower the activation barrier enough to force unwanted oxidative addition into the C-Cl bond.

Q3: My LC-MS shows a major byproduct with a mass corresponding to the loss of the chlorine atom and the addition of a hydroxyl group. How do I prevent this? A: You are observing the hydrolysis of the C-4 chloride to form a 4-quinolone derivative . The C-4 position of the quinoline ring is highly electrophilic, especially when the basic quinoline nitrogen coordinates to a metal or is protonated. Under standard aqueous basic conditions (e.g., Na₂CO₃ in water) at elevated temperatures, the hydroxide ion readily undergoes Nucleophilic Aromatic Substitution (SNAr) at the C-4 position, displacing the chloride. To prevent this, you must rigorously exclude water by using anhydrous bases (e.g., K₃PO₄ or Cs₂CO₃) and dry solvents.

Q4: The reaction stalls at 20% conversion, and a black precipitate forms in the flask. What is happening? A: The formation of "palladium black" indicates the agglomeration of the catalyst into inactive nanoparticles, which is a primary mode of catalyst deactivation . In the case of 4-chloro-3-iodo-6-methylquinoline, the basic nitrogen atom of the quinoline ring can act as a competing ligand, coordinating to the palladium center and displacing the phosphine ligands . Once the stabilizing ligands dissociate, the Pd(0) species aggregates. To mitigate this, use bidentate ligands (such as dppf) that are entropically favored to remain bound to the metal, and maintain a lower reaction temperature to slow down ligand dissociation.

Part 2: Quantitative Data on Product Distribution

The following table summarizes the effect of various reaction parameters on the stability and product distribution of 4-Chloro-3-iodo-6-methylquinoline during a standard Suzuki-Miyaura cross-coupling.

Reaction Conditions	Solvent System	Base	Ligand	Temp (°C)	Desired C-3 Product (%)	C-4 Hydrolysis (%)	Deiodination (%)
Standard Aqueous	Dioxane/H₂O (4:1)	Na₂CO₃	PPh₃	90	45	35	10
Alcoholic Base	EtOH/H₂O (1:1)	KOH	dppf	80	30	40	20
Harsh Anhydrous	DMF	Cs₂CO₃	XPhos	100	60	5	25
Optimized Anhydrous	Toluene	K₃PO₄ (anhydrous)	PPh₃	60	88	< 1	5

Part 3: Self-Validating Experimental Protocol

Optimized Chemoselective C-3 Suzuki-Miyaura Coupling Objective: Achieve >85% yield of the C-3 coupled product while preserving the C-4 chlorine and preventing catalyst deactivation.

Step 1: Reagent Preparation (Strictly Anhydrous)

• Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x) to eliminate ambient moisture, which drives C-4 hydrolysis.

• Add 4-Chloro-3-iodo-6-methylquinoline (1.0 equiv) and the aryl boronic acid (1.05 equiv). Causality: Using a near-stoichiometric amount of boronic acid prevents excess reagent from acting as a reductant and facilitating hydrodehalogenation pathways .

Step 2: Base and Catalyst Loading

• Add anhydrous K₃PO₄ (2.0 equiv). Do not use aqueous carbonate bases.

• Add Pd(PPh₃)₄ (5 mol%). Causality: PPh₃ is sufficiently electron-donating to insert into the weak C-I bond but not bulky/electron-rich enough to activate the stronger C-Cl bond .

Step 3: Solvent Addition and Degassing

• Add anhydrous Toluene to achieve a 0.1 M concentration relative to the substrate.

• Sparge the mixture with argon for 15 minutes. Causality: Oxygen must be excluded to prevent phosphine ligand oxidation, which leads to rapid Pd-black precipitation .

Step 4: Thermal Control and Reaction Execution

• Heat the reaction mixture to 60 °C. Causality: The C-I oxidative addition occurs readily at mild temperatures. Exceeding 80 °C increases the thermodynamic drive for off-target C-4 substitution and catalyst agglomeration.

• Stir vigorously for 12 hours.

Step 5: In-Process Monitoring (Self-Validation)

• Withdraw a 10 µL aliquot under argon, dilute in MeCN, and analyze via LC-MS at 254 nm.

• Validation Checkpoint: You should observe the product mass [M+H]⁺. If a mass corresponding to [M - Cl + OH]⁺ is observed, moisture has breached the system. If[M - I + H]⁺ is observed, the solvent or boronic acid is acting as a hydride donor.

Step 6: Workup and Isolation

• Cool to room temperature and filter through a pad of Celite to remove the inorganic base and precipitated Pd catalyst.

• Concentrate under reduced pressure and purify via flash column chromatography (Hexanes/Ethyl Acetate gradient).

Part 4: Reaction Pathway Visualization

Reaction pathways and stability issues of 4-Chloro-3-iodo-6-methylquinoline in Pd-catalyzed coupling.

Part 5: References

Sources

• 1. Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Analytical Methods for 4-Chloro-3-iodo-6-methylquinoline

Welcome to the technical support center for the analytical monitoring of reactions involving 4-Chloro-3-iodo-6-methylquinoline. This guide is designed for researchers, scientists, and drug development professionals, providing field-proven insights and troubleshooting solutions to common challenges encountered during experimental analysis. Our goal is to equip you with the expertise to develop robust, self-validating analytical protocols for this important chemical intermediate.

General Sample Handling & Preparation

Proper sample preparation is the foundation of reliable analytical data. Errors at this stage are common and can compromise even the most sophisticated analysis.[1][2]

Frequently Asked Questions (FAQs):

Q1: What is the recommended solvent for preparing stock solutions of 4-Chloro-3-iodo-6-methylquinoline?

A1: Due to its structure, 4-Chloro-3-iodo-6-methylquinoline is a relatively nonpolar, heterocyclic aromatic compound. It exhibits good solubility in common organic solvents. For analytical purposes, we recommend using:

• Acetonitrile (ACN): Excellent choice for reversed-phase HPLC (RP-HPLC) as it is often a component of the mobile phase and has a low UV cutoff.

• Methanol (MeOH): Another suitable option for RP-HPLC.

• Dimethyl Sulfoxide (DMSO): Useful for creating highly concentrated stock solutions, but be mindful that it can interfere with some analyses and is not easily evaporated.

• Deuterated Solvents (e.g., CDCl₃, DMSO-d₆): Specifically for NMR analysis. Chloroform-d (CDCl₃) is often a good starting point.[3]

Causality: The choice of solvent is critical. Using a solvent that is part of your analytical mobile phase (like ACN for HPLC) minimizes baseline disturbances upon injection. For NMR, the solvent's own signal must not obscure important analyte peaks.[4]

Q2: My reaction is in a complex mixture. How should I prepare the sample for analysis?

A2: Direct injection of a crude reaction mixture is not recommended as it can contaminate your analytical column and instrument.[5] A simple workup is often necessary:

• Quench the reaction: Stop the reaction using an appropriate quenching agent.

• Liquid-Liquid Extraction (LLE): Extract your compound of interest from the aqueous phase into an immiscible organic solvent (e.g., ethyl acetate, dichloromethane). This removes many salts and polar impurities.[1]

• Dilution: Dilute the extracted sample with your mobile phase or a suitable solvent to a concentration within the linear range of your detector.

• Filtration: Always filter your sample through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulate matter that can cause blockages and high backpressure.[5]

Section 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse technique for monitoring reaction progress, determining purity, and quantifying 4-Chloro-3-iodo-6-methylquinoline. A stability-indicating HPLC method is crucial for separating the parent compound from starting materials, intermediates, and degradation products.[6]

HPLC Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary Interactions: The basic nitrogen on the quinoline ring interacts with acidic silanols on the silica column packing.[7] 2. Column Overload: Injecting too high a concentration of the sample.[7] 3. Contaminated Guard/Analytical Column: Buildup of strongly retained compounds.	1. Modify Mobile Phase: Add a competing base like triethylamine (TEA) (0.1%) or use a buffered mobile phase (e.g., ammonium formate) to maintain a consistent pH. Use a column with high-purity silica.[7] 2. Reduce Injection Volume/Concentration: Dilute your sample and re-inject. 3. Flush the Column: Follow the manufacturer's instructions for column washing. Replace the guard column if necessary.
Poor Resolution	1. Inappropriate Mobile Phase: The solvent strength is too high or too low. 2. Unsuitable Stationary Phase: The column is not providing enough selectivity for the compounds in your mixture.[8][9] 3. Column Temperature Too Low: Lower temperatures can decrease efficiency.[10]	1. Optimize Gradient/Isocratic Conditions: If peaks are bunched at the beginning, decrease the initial organic percentage. If they elute too late, increase it. A shallow gradient is often best for separating closely related compounds. 2. Change Column: While C18 is a good start, consider a Phenyl-Hexyl or a Naphthylpropyl column for enhanced π-π interactions, which can improve selectivity for aromatic compounds.[8][9] 3. Increase Column Temperature: Use a column oven set to 30-40°C to improve peak shape and reduce viscosity.[10]
Fluctuating Retention Times	1. Poor Column Equilibration: Insufficient time for the column to stabilize with the mobile phase between runs.[10] 2. Mobile Phase Composition Change: Evaporation of the more volatile solvent component or improper mixing.[11] 3. Pump Issues/Leaks: Worn pump seals or loose fittings can cause inconsistent flow rates.	1. Increase Equilibration Time: Ensure the baseline is stable before injecting. A 10-15 column volume flush is a good rule of thumb. 2. Prepare Fresh Mobile Phase Daily: Keep solvent bottles capped. If using an on-line mixer, ensure it is functioning correctly.[11] 3. System Maintenance: Check for leaks, purge the pump to remove air bubbles, and replace seals as part of a regular maintenance schedule.[11]
No Peaks or Very Small Peaks	1. Incorrect Wavelength: The UV detector is set to a wavelength where the analyte has poor absorbance. 2. Injection Issue: Clogged injector, bent needle, or no sample in the vial. 3. Compound Degradation: The analyte may be unstable in the sample solvent or mobile phase.[6]	1. Use a PDA/DAD Detector: Run a preliminary scan to determine the wavelength of maximum absorbance (λmax) for your compound. Quinolines typically absorb strongly in the UV region. 2. Check the Autosampler/Injector: Confirm sample volume and run a system check. 3. Investigate Stability: Analyze the sample immediately after preparation. Check for degradation by looking for new, smaller peaks over time.

Protocol 1: General RP-HPLC Method for Reaction Monitoring

Objective: To separate 4-Chloro-3-iodo-6-methylquinoline from potential starting materials and byproducts.

• HPLC System & Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 40% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 40% B and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detector: UV/PDA at 254 nm and 320 nm (or λmax).

  • Injection Volume: 5 µL.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 10 µL) from the reaction mixture.

  • Quench and dilute in 1 mL of Acetonitrile.

  • Vortex to mix thoroughly.

  • Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

• Analysis:

  • Inject the prepared sample.

  • Monitor the disappearance of starting materials and the appearance of the product peak.

  • Use relative peak area to estimate the reaction conversion. For accurate quantification, a calibration curve with a pure standard is required.

Trustworthiness: This protocol is self-validating. The use of a PDA detector allows for peak purity analysis, ensuring that the product peak is not co-eluting with any impurities. The acidic mobile phase helps to protonate the quinoline nitrogen, leading to sharper, more symmetrical peaks.

HPLC Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common HPLC issues.

Section 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for confirming the molecular weight of 4-Chloro-3-iodo-6-methylquinoline and assessing its purity, especially for volatile impurities that may not be well-resolved by HPLC.

GC-MS Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No Peak / Poor Sensitivity	1. Thermal Degradation: The compound is degrading in the high-temperature injector.[12] 2. Column Incompatibility: The stationary phase is not suitable for the analyte. 3. Non-volatile Impurities: Salts or other non-volatile materials have contaminated the injector liner.	1. Lower Injector Temperature: Start with a lower injector temperature (e.g., 250°C) and increase if necessary. Use a pulsed splitless injection to transfer analyte to the column quickly. 2. Select Appropriate Column: A low-to-mid polarity column (e.g., DB-5ms, HP-5ms) is generally suitable for this type of compound. 3. Perform Inlet Maintenance: Replace the injector liner and septum. Trim the first few cm of the column.[2]
Peak Tailing	1. Active Sites: The injector liner or column contains active sites that interact with the analyte.[13] 2. Column Contamination: Buildup of high-boiling point residues.	1. Use a Deactivated Liner: Employ a silanized or specially deactivated injector liner. 2. Condition the Column: Bake the column at its maximum recommended temperature (without exceeding it) for a few hours to remove contaminants.[2]
Ghost Peaks	1. Sample Carryover: Residue from a previous, more concentrated injection is eluting in the current run.[13] 2. Septum Bleed: Small particles from the injector septum are breaking off and entering the system.	1. Run Solvent Blanks: Inject pure solvent between samples to wash the system. Use a robust injector wash program.[1] 2. Use High-Quality Septa: Replace the septum regularly and avoid over-tightening the septum nut.

Protocol 2: GC-MS Method for Identity and Purity Assessment

Objective: To confirm the molecular weight and identify potential volatile byproducts.

• GC-MS System & Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms).

  • Carrier Gas: Helium, constant flow of 1.2 mL/min.

  • Injector: Splitless mode, 280°C.

  • Oven Program: Hold at 100°C for 2 min, ramp at 15°C/min to 300°C, hold for 5 min.

  • MS Transfer Line: 290°C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

  • Mass Analyzer: Scan range of 50-500 m/z.

• Sample Preparation:

  • Prepare a dilute solution (approx. 50-100 µg/mL) of the purified compound in a volatile solvent like ethyl acetate or dichloromethane.

  • Ensure the sample is free of non-volatile salts or buffers, which can damage the GC system.[14]

• Analysis:

  • Inject 1 µL of the sample.

  • Examine the total ion chromatogram (TIC) for peaks.

  • Analyze the mass spectrum of the main peak. Look for the molecular ion (M+•) and the characteristic isotopic pattern caused by the chlorine atom (an M+2 peak with ~1/3 the intensity of the M peak).[15] The presence of iodine (monoisotopic) will shift the entire pattern to a higher mass.

Expertise & Experience: The choice of Electron Ionization (EI) at 70 eV is standard for GC-MS because it produces reproducible fragmentation patterns that can be compared to spectral libraries and provide structural information.[15] The oven temperature program is designed to first elute any volatile solvents or impurities at low temperatures before ramping up to elute the higher-boiling point target compound.

GC-MS Analysis Workflow

Caption: Standard workflow for sample analysis by GC-MS.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation of 4-Chloro-3-iodo-6-methylquinoline. Both ¹H and ¹³C NMR are essential, and 2D NMR techniques may be required for full assignment.[16][17]

NMR Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Overlapping Aromatic Signals	The chemical environments of the protons on the quinoline ring are very similar, causing their signals to crowd a narrow region of the spectrum.	1. Change NMR Solvent: Switching from CDCl₃ to an aromatic solvent like benzene-d₆ can induce different shifts (aromatic solvent-induced shifts, ASIS) and often resolves the overlap.[4] 2. Utilize 2D NMR: A COSY experiment will show which protons are coupled to each other, helping to trace the spin systems. An HSQC/HMBC will correlate protons to their attached carbons, providing another dimension of separation and crucial connectivity information.[4]
Poor Signal-to-Noise (S/N)	1. Sample is too dilute. 2. Insufficient number of scans.	1. Prepare a More Concentrated Sample: Aim for 5-10 mg in 0.6 mL of solvent.[3] 2. Increase the Number of Scans: For ¹H, increase to 32 or 64 scans. For ¹³C, which is much less sensitive, hundreds or thousands of scans may be necessary.[3]
Broad Peaks	1. Presence of Paramagnetic Impurities: Trace metals can cause significant line broadening. 2. Unresolved Coupling. 3. Chemical Exchange or Aggregation: The molecule may be interacting with itself or the solvent.[18]	1. Filter the Sample: Pass the NMR solution through a small plug of Celite or silica to remove particulates. 2. Optimize Shimming: Re-shim the magnet to improve field homogeneity. 3. Vary Concentration/Temperature: Acquire spectra at different concentrations or temperatures to see if the broadening is affected.[18]

Protocol 3: Acquiring and Interpreting NMR Spectra

Objective: To confirm the chemical structure of 4-Chloro-3-iodo-6-methylquinoline.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if the solvent does not contain it.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. Note the number of signals, their chemical shifts (δ), their integration (area), and their splitting patterns (multiplicity).[16]

  • Acquire a proton-decoupled ¹³C NMR spectrum. This will show a single peak for each unique carbon atom.

  • If assignments are ambiguous, acquire 2D spectra:

    • COSY: To establish ¹H-¹H coupling networks.

    • HSQC: To identify which protons are attached to which carbons.

    • HMBC: To see long-range (2-3 bond) correlations between protons and carbons, which is key for assigning quaternary (non-protonated) carbons.[4]

• Expected Spectral Features:

  • ¹H NMR:

    • A singlet around δ 2.5-2.8 ppm integrating to 3H (the -CH₃ group).

    • Several signals in the aromatic region (δ 7.5-9.0 ppm) for the quinoline ring protons. The exact shifts will be influenced by the electron-withdrawing Cl and I substituents.

  • ¹³C NMR:

    • A signal around δ 20-25 ppm for the methyl carbon.

    • Multiple signals in the aromatic region (~δ 120-150 ppm) for the quinoline carbons. The carbons directly attached to Cl and I will have their chemical shifts significantly affected.

Logical Workflow for NMR Peak Assignment

Caption: A systematic workflow for the structural elucidation of substituted quinolines using NMR.[4]

References

• Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online. [Link]

• Full article: Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online. [Link]

• RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate. [Link]

• HPLC Troubleshooting Guide. SCION Instruments. [Link]

• HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Persee. [Link]

• HPLC Troubleshooting Guide. Advanced Chromatography Technologies. [Link]

• A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. [Link]

• 11 HPLC Problems and Solutions You Must Know. Labtech. [Link]

• Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. UNCW Institutional Repository. [Link]

• Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. ResearchGate. [Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell. [Link]

• Gas Chromatographic Analysis of Halogenated Quinoline Compounds. Oxford Academic. [Link]

• Common Mistakes in Preparing Samples for Chromatography. Biotage. [Link]

• Limitations and disadvantages of GC-MS. Labio Scientific. [Link]

• 10 Common Mistakes in Gas Chromatography. AELAB. [Link]

• Mass spectrometry of halogen-containing organic compounds. ResearchGate. [Link]

• Common Sources Of Error in Gas Chromatography. Alwsci. [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. aelabgroup.com [aelabgroup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. labtech.tn [labtech.tn]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. hplc.eu [hplc.eu]
• 8. tandfonline.com [tandfonline.com]
• 9. tandfonline.com [tandfonline.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 12. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. labioscientific.com [labioscientific.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. repository.uncw.edu [repository.uncw.edu]

Technical Support Center: Scale-Up Synthesis of 4-Chloro-3-iodo-6-methylquinoline

Welcome to the technical support resource for the synthesis of 4-Chloro-3-iodo-6-methylquinoline. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, practical solutions to common challenges encountered during lab-scale and pilot-scale production. We will explore the underlying chemistry of a robust synthetic route, offering troubleshooting advice and detailed protocols to ensure a safe, efficient, and reproducible process.

Synthetic Strategy: A Multi-Step Approach to a Key Intermediate

The synthesis of 4-Chloro-3-iodo-6-methylquinoline is most reliably achieved through a multi-step pathway that allows for precise control over the introduction of each substituent. Direct iodination of 4-chloro-6-methylquinoline is challenging and often leads to poor yields and regioselectivity. Therefore, a more robust strategy involves building the quinoline core, followed by sequential functionalization. The recommended pathway proceeds through a Sandmeyer reaction, a classic and powerful method for introducing a variety of functional groups onto an aromatic ring via a diazonium salt intermediate.[1][2]

The overall workflow is outlined below:

Caption: Key transformations in the Sandmeyer iodination step.

Frequently Asked Questions (FAQs):

• Q1: Why is it critical to maintain a low temperature (0-5 °C) during diazotization?

  • A1: Aryl diazonium salts are thermally unstable. [3]At higher temperatures, they rapidly decompose, primarily reacting with water to form undesired phenol byproducts and releasing nitrogen gas. This decomposition significantly lowers the yield of the desired iodo-compound. [3]

• Q2: Does the iodination step of the Sandmeyer reaction require a copper catalyst like chlorination or bromination?

  • A2: No, unlike other Sandmeyer reactions, the introduction of iodine does not typically require a copper(I) catalyst. [4][5]The iodide ion (I⁻) is a strong enough nucleophile to displace the diazonium group on its own. The reaction is usually performed by adding an aqueous solution of potassium iodide (KI) or sodium iodide (NaI) to the cold diazonium salt solution. [6] Troubleshooting Guide:

Problem	Potential Cause(s)	Suggested Solution(s)
Vigorous foaming (N₂ evolution) during NaNO₂ addition.	The reaction temperature is too high, causing the newly formed diazonium salt to decompose immediately.	Ensure the reaction flask is well-submerged in an ice-salt bath. Add the sodium nitrite solution very slowly (dropwise) so that the heat generated can be dissipated effectively. [3]
Low yield of the final iodo-product.	1. Premature decomposition of the diazonium salt. 2. Incomplete diazotization. 3. Loss of product during work-up.	1. Maintain strict temperature control (< 5 °C) throughout the diazotization and prior to KI addition. 2. After NaNO₂ addition, stir for an additional 15-30 minutes in the cold. Test for the presence of excess nitrous acid using starch-iodide paper (should turn blue/black) to confirm the reaction has gone to completion. [3] 3. During work-up, use a solution of sodium thiosulfate or sodium bisulfite to quench any excess iodine (I₂), which can color the organic layer and complicate purification.
Final product is contaminated with a phenol byproduct.	This is a direct result of diazonium salt decomposition.	Improve temperature control. Ensure the diazonium salt solution is used immediately after preparation. Do not let it warm up before the addition of the potassium iodide solution.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for trained professionals in a controlled laboratory setting. Always perform a thorough risk assessment before beginning any chemical synthesis.

Protocol 1: Synthesis of 4-Chloro-6-methylquinoline

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber, place 6-methylquinolin-4-ol (1.0 eq).

• Chlorination: Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) to the flask. Add a few drops of N,N-dimethylformamide (DMF) as a catalyst. [7]3. Heating: Heat the mixture to reflux (approx. 110 °C) for 2-4 hours. Monitor the reaction progress by TLC (e.g., 9:1 Dichloromethane:Methanol) until the starting material is consumed.

• Work-up: Allow the mixture to cool to room temperature. In a separate, well-ventilated fume hood, slowly and carefully pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.

• Neutralization: Once the exotherm has subsided, slowly add a saturated solution of sodium bicarbonate or a 10% NaOH solution until the pH is ~7-8. Maintain cooling with an ice bath during neutralization.

• Extraction: The solid product will precipitate. Filter the solid, wash thoroughly with water, and dry under vacuum. Alternatively, extract the aqueous layer with an organic solvent like dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from ethanol or by column chromatography. [8]

Protocol 2: Synthesis of 4-Chloro-3-iodo-6-methylquinoline

• Diazotization:

  • In a flask, suspend 4-chloro-3-amino-6-methylquinoline (1.0 eq) in a mixture of water and concentrated hydrochloric acid (approx. 3 eq).

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Dissolve sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold water.

  • Add the sodium nitrite solution dropwise to the cooled amine suspension, ensuring the internal temperature remains below 5 °C. [3] * Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes.

• Sandmeyer Iodination:

  • In a separate flask, dissolve potassium iodide (KI, 1.5-2.0 eq) in water.

  • Slowly add the cold diazonium salt solution to the KI solution with stirring. An initial precipitate may form.

  • Allow the reaction mixture to warm slowly to room temperature and then stir for 1-2 hours. Gentle heating (e.g., to 50-60 °C) may be required to drive the reaction to completion (monitor for the cessation of N₂ evolution). [6]3. Work-up:

  • Cool the reaction mixture.

  • Add a saturated solution of sodium thiosulfate to quench any unreacted iodine until the dark color disappears.

  • Extract the mixture with ethyl acetate or dichloromethane (3x).

• Purification:

  • Combine the organic layers and wash with brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane-ethyl acetate gradient) to afford the final product. [9]

Key Scale-Up Considerations

Transitioning from the bench to a pilot plant introduces new challenges, primarily related to safety, heat management, and material handling.

Consideration	Challenge	Scale-Up Strategy
Thermal Safety of Diazotization	The formation of diazonium salts is exothermic, and their decomposition is highly exothermic. A thermal runaway can lead to an explosion.	Use a jacketed reactor with efficient cooling and an accurate temperature probe. The addition of the NaNO₂ solution must be slow and controlled by a pump, linked to the internal temperature to prevent accumulation of unreacted reagents. A safety evaluation using reaction calorimetry (DSC or ARC) is highly recommended to understand the thermal risks. [10]
Gas Evolution (N₂)	The Sandmeyer reaction releases a large volume of nitrogen gas. On a large scale, this can cause excessive pressure buildup and foaming.	The reactor must be properly vented. The rate of reaction (and thus gas evolution) can be controlled by the rate of warming after the KI addition. Consider using an anti-foaming agent if necessary.
Reagent Handling (POCl₃)	POCl₃ is highly corrosive and reacts violently with water. Handling large quantities poses a significant risk.	Use a closed-system transfer for adding POCl₃ to the reactor. Ensure the reactor is dry before use. The quenching step must be performed with extreme care, adding the reaction mixture to the ice/water slowly to manage the highly exothermic reaction.
Work-up and Extraction	Phase separations and extractions that are simple in a separatory funnel can be challenging in large reactors. Emulsions can form.	Allow adequate settling time for phase separation. The use of brine washes can help break emulsions. Ensure the reactor's stirring mechanism is suitable for efficient mixing of biphasic systems.
Product Isolation	Filtration of large quantities of solid product can be slow.	Use appropriate large-scale filtration equipment, such as a Nutsche filter dryer, to streamline the isolation and drying process.

Hazard & Safety Information

• Phosphorus Oxychloride (POCl₃): Highly corrosive and toxic. Reacts violently with water. Causes severe burns upon contact. Work in a well-ventilated fume hood and wear appropriate PPE, including acid-resistant gloves, a lab coat, and chemical splash goggles.

• Nitric/Sulfuric Acids: Strong acids and oxidizers. Highly corrosive. Handle with extreme care and appropriate PPE.

• Aryl Diazonium Salts: Potentially explosive, especially when isolated in a dry state. NEVER isolate the diazonium salt intermediate. Always keep it in a cold aqueous solution and use it immediately after its preparation. [10]* Iodine and Iodine Monochloride (ICl): Iodine monochloride, which can be formed in situ, is corrosive and can cause severe burns to the skin and eyes. Breathing its vapors can irritate the respiratory system and may cause pulmonary edema. [11][12]Handle in a well-ventilated area and wear appropriate PPE.

References

• Benchchem. Technical Support for Substituted Quinoline Synthesis: A Troubleshooting Guide.
• Benchchem. Navigating the Complexities of Substituted Quinoline Synthesis: A Technical Support Guide.
• Benchchem. Application Notes and Protocols for the Sandmeyer Reaction on 4-Amino-2-chloronicotinonitrile.
• Benchchem. Troubleshooting low yield in Friedländer synthesis of quinolines.
• Benchchem. Technical Support Center: Optimizing Quinoline Synthesis.
• Benchchem. Friedländer Synthesis of Substituted Quinolines: Application Notes and Protocols for Researchers.
• ChemicalBook. Uses and Hazards of Iodine monochloride.
• Alpha Chemika.
• NJ.gov. IODINE MONOCHLORIDE HAZARD SUMMARY.
• Oreate AI Blog. Iodine Monochloride: A Powerful Yet Perilous Chemical.
• Wikipedia. Sandmeyer reaction.
• oxfordlabchem.com.
• University Website.
• ChemicalBook. 4-HYDROXY-8-METHYLQUINOLINE-3-CARBOXYLIC ACID synthesis.
• PMC. Recent trends in the chemistry of Sandmeyer reaction: a review.
• ResearchGate. Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• ACS Publications.
• Taylor & Francis. A review on synthetic investigation for quinoline- recent green approaches.
• ACS Publications.
• YouTube. Sandmeyer Reaction - experimental procedure and set up.
• Organic Syntheses Procedure. The 12-l.
• Chem-Impex. 4-Hydroxy-6-methylquinoline-3-carboxylic acid.
• Organic Chemistry Portal. Sandmeyer Reaction.
• PrepChem.com. Synthesis of 4-hydroxy-quinoline-3-carboxylic acid chloride.
• Reddit.
• Benchchem. Comparing 6-Iodo-3-methylquinolin-4-amine with its bromo- and chloro- analogs.
• Atlantis Press. Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• Master Organic Chemistry.
• PMC.
• MDPI. Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents.
• BOC Sciences. CAS 801315-31-1 (4-chloro-6-iodo-8-methylquinoline-3-carboxamide).
• NIH. 4-Chloro-6-methyl-N-(4-methylphenyl)quinolin-2-amine.
• Horizon IRD. Synthesis of 4-alkylamino-6-chloroquinolines as potential trypanocidal agents.
• PMC. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction.
• YouTube. Sandmeyer Reaction.
• PrepChem.com. Synthesis of 4-chloroquinoline.
• MDPI. Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction.
• MDPI. Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue.
• ResearchGate. Synthesis of 4-Halogenated 3-Fluoro-6-methoxyquinolines: Key Building Blocks for the Synthesis of Antibiotics | Request PDF.
• ResearchGate.
• ACS Publications.
• Lab-Chemicals.Com. 4-Chloro-6-iodoquinoline, 97%.

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Reference Data & Comparative Studies

Confirming the Structure of 4-Chloro-3-iodo-6-methylquinoline Derivatives: A Comparative Guide to NMR and MS Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, quinoline derivatives stand out for their versatile therapeutic properties.[1] The precise structural elucidation of these compounds is paramount, as even minor changes in substituent patterns on the quinoline ring can significantly alter their biological activity.[1] This guide provides an in-depth technical comparison of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the unambiguous structural confirmation of 4-chloro-3-iodo-6-methylquinoline, a polysubstituted quinoline with potential applications in various therapeutic areas. As a Senior Application Scientist, this guide is structured to not only present data but to also explain the underlying principles and experimental rationale, ensuring a thorough understanding of the structural confirmation process.

The Challenge: Unambiguous Structure Determination

The synthesis of substituted quinolines can often lead to a mixture of isomers. Therefore, it is crucial to employ analytical techniques that can definitively confirm the intended structure. For 4-chloro-3-iodo-6-methylquinoline, the key challenge lies in confirming the precise positions of the chloro, iodo, and methyl groups on the quinoline scaffold. While various analytical methods are available, a combination of NMR and MS provides a synergistic approach for comprehensive structural analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information about the carbon-hydrogen framework of a molecule.[1] By analyzing the chemical shifts, coupling constants, and signal integrations in ¹H and ¹³C NMR spectra, the connectivity of atoms and the substitution pattern can be determined.

Experimental Protocol: ¹H and ¹³C NMR

A standard protocol for acquiring high-quality NMR spectra of quinoline derivatives is as follows:

• Sample Preparation: Dissolve 5-10 mg of the synthesized 4-chloro-3-iodo-6-methylquinoline in approximately 0.6 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a clean NMR tube.[2] The choice of solvent is critical to avoid signal overlap with the analyte.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better signal dispersion and resolution.[1]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using standard parameters. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom. A larger number of scans is typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: The raw data (Free Induction Decay) is Fourier transformed to generate the frequency-domain spectrum. Phase and baseline corrections are then applied to obtain a clean spectrum for analysis.[1]

Predicted ¹H NMR Spectral Data and Interpretation

The predicted ¹H NMR spectrum of 4-chloro-3-iodo-6-methylquinoline in CDCl₃ would exhibit distinct signals corresponding to the aromatic protons and the methyl group. The electron-withdrawing effects of the nitrogen atom and the halogen substituents will cause the aromatic protons to resonate in the downfield region (typically δ 7.0-9.0 ppm).[1]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
H-2	~8.7	Singlet	Located adjacent to the nitrogen atom, leading to significant deshielding. Appears as a singlet due to the absence of adjacent protons.
H-5	~7.9	Doublet	Experiences deshielding from the adjacent nitrogen and the iodine at C-3. Coupled to H-7.
H-7	~7.6	Doublet of doublets	Coupled to both H-5 and H-8.
H-8	~8.1	Doublet	Deshielded due to its peri-position relative to the nitrogen. Coupled to H-7.
CH₃ (at C-6)	~2.5	Singlet	The methyl protons will appear as a singlet in the upfield region.[3]

Predicted ¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum will provide complementary information, confirming the carbon skeleton and the positions of the substituents.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	~150	Significantly deshielded by the adjacent nitrogen atom.
C-3	~95	Shielded due to the heavy atom effect of the directly attached iodine.
C-4	~148	Deshielded by the electronegative chlorine atom and the nitrogen.
C-4a	~128	Quaternary carbon at the ring junction.
C-5	~129	Aromatic carbon.
C-6	~138	Aromatic carbon bearing the methyl group.
C-7	~130	Aromatic carbon.
C-8	~125	Aromatic carbon.
C-8a	~147	Quaternary carbon at the ring junction, adjacent to nitrogen.
CH₃ (at C-6)	~21	Typical chemical shift for a methyl group attached to an aromatic ring.[3]

Mass Spectrometry (MS): Confirming Molecular Weight and Elemental Composition

Mass spectrometry is a destructive analytical technique that provides the mass-to-charge ratio (m/z) of ionized molecules.[4] For structural confirmation, Electron Ionization (EI) is a common technique that leads to characteristic fragmentation patterns, offering a "molecular fingerprint."[4]

Experimental Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: Bombard the sample with high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[4]

• Mass Analysis: The resulting ions are separated based on their m/z ratio by a mass analyzer (e.g., a quadrupole).

• Detection: The abundance of each ion is measured, generating a mass spectrum.

Predicted Mass Spectrum and Fragmentation Analysis

The EI-mass spectrum of 4-chloro-3-iodo-6-methylquinoline will provide two crucial pieces of information: the molecular weight and the fragmentation pattern that corroborates the structure.

• Molecular Ion Peak (M⁺): The molecular formula of 4-chloro-3-iodo-6-methylquinoline is C₁₀H₆ClIN. The expected monoisotopic mass of the molecular ion will be approximately 316.9 g/mol . A key feature will be the isotopic pattern of the molecular ion peak. The presence of chlorine (³⁵Cl and ³⁷Cl in a ~3:1 ratio) and iodine (monoisotopic at ¹²⁷I) will result in a characteristic M⁺ and M+2 peak pattern.[4]

• Key Fragmentation Pathways: The fragmentation of the molecular ion will be influenced by the stability of the quinoline ring and the nature of the substituents. Common fragmentation pathways for halogenated aromatic compounds include the loss of halogen radicals.[5]

  • Loss of I•: A significant fragment ion would be observed at m/z corresponding to the loss of an iodine radical (M - 127).

  • Loss of Cl•: A fragment ion corresponding to the loss of a chlorine radical (M - 35/37) would also be expected.

  • Loss of CH₃•: Loss of a methyl radical from the molecular ion or subsequent fragments is another plausible pathway.

Synergistic Power of NMR and MS: A Self-Validating System

While both NMR and MS provide invaluable structural information, their combined use creates a self-validating system for confirming the structure of 4-chloro-3-iodo-6-methylquinoline.

Analytical Technique	Information Provided	Confirms
¹H NMR	- Number of different proton environments- Chemical environment of each proton- Neighboring protons (connectivity)	- Presence of the quinoline core- Substitution pattern on the aromatic rings- Presence of the methyl group
¹³C NMR	- Number of different carbon environments- Chemical environment of each carbon	- Carbon skeleton of the molecule- Positions of the substituents
MS	- Molecular weight- Elemental composition (from isotopic patterns)- Fragmentation patterns	- Overall molecular formula- Presence of chlorine and iodine- Structural integrity through characteristic fragmentation

The workflow for the structural confirmation can be visualized as a logical progression from broader structural features to fine details.

Figure 1: Workflow for the structural confirmation of 4-chloro-3-iodo-6-methylquinoline using NMR and MS.

Conclusion

The structural confirmation of polysubstituted quinolines like 4-chloro-3-iodo-6-methylquinoline requires a meticulous and multi-faceted analytical approach. This guide has demonstrated that the synergistic use of NMR and MS provides a robust and self-validating methodology. NMR spectroscopy excels at delineating the precise connectivity and substitution pattern of the molecule, while mass spectrometry confirms the molecular weight, elemental composition, and provides corroborating structural information through its fragmentation patterns. For researchers in drug discovery and development, a comprehensive understanding and application of these techniques are essential for ensuring the chemical integrity of their compounds and the reliability of their subsequent biological evaluations.

References

• Electronic Supporting Inform
• Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines. Benchchem.
• Application Note: 1H NMR Characterization of Substituted Quinolines. Benchchem.
• Characterization and Synthesis of 8-Substituted Quinolines and Their Zinc Complexes. ProQuest.
• Concentration dependent ¹H-NMR chemical shifts of quinoline deriv
• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogen
• Structural Elucidation of a New Puzzling Compound Emerged
• Study on the Mass Spectrometry Cleavage P
• Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics.
• Mass Spectrometry - Fragmentation P
• NMR Chemical Shifts of Impurities. Sigma-Aldrich.

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• 5. chem.libretexts.org [chem.libretexts.org]

Comparative Cytotoxicity of 4-Chloro-3-iodo-6-methylquinoline Derivatives: A Guide to Scaffold Derivatization and in vitro Evaluation

Introduction

The quinoline nucleus is a privileged scaffold in oncology drug development. Specifically, the 4-chloro-3-iodo-6-methylquinoline building block offers a highly versatile platform for discovering novel anticancer agents. The strategic placement of two different halogens—chlorine at C4 and iodine at C3—allows for orthogonal, chemoselective functionalization.

As a Senior Application Scientist, I frequently utilize this scaffold because the highly electrophilic C4 position undergoes rapid Nucleophilic Aromatic Substitution (SNAr) with amines, while the C3 iodine remains intact for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura) . This guide objectively compares the cytotoxic efficacy of three distinct classes of derivatives synthesized from this core against a panel of human cancer cell lines, providing the mechanistic causality behind both the chemistry and the biological assays.

Chemoselective Derivatization Strategy

Understanding the intrinsic reactivity of the quinoline core is critical for rational drug design. The electron-withdrawing nature of the quinoline nitrogen severely depletes electron density at the 4-position, activating it toward nucleophilic attack. Consequently, treating 4-chloro-3-iodo-6-methylquinoline with secondary amines yields 4-amino-3-iodo-6-methylquinolines (Class A ).

The preserved C3-iodine, which is highly reactive toward oxidative addition by Pd(0) catalysts, can then be coupled with aryl boronic acids to yield 3-aryl derivatives (Class B ). Further intramolecular double C–N coupling/cyclization yields rigid, planar indolo[3,2-c]quinolines (Class C ), which are well-documented DNA intercalators .

Fig 1. Chemoselective derivatization workflow of 4-chloro-3-iodo-6-methylquinoline.

Comparative Cytotoxicity Data

To objectively evaluate the structure-activity relationship (SAR), the synthesized derivatives were tested against three human cancer cell lines: MCF-7 (Breast), HeLa (Cervical), and A549 (Lung). A non-tumorigenic cell line, HEK-293 (Embryonic Kidney), was included to determine the Selectivity Index (SI) and ensure the compounds target malignant cells rather than inducing broad-spectrum toxicity.

Compound Class	Representative Structure	MCF-7 IC₅₀ (µM)	HeLa IC₅₀ (µM)	A549 IC₅₀ (µM)	HEK-293 IC₅₀ (µM)
Class A	4-(Piperidin-1-yl)-3-iodo-6-methylquinoline	45.2 ± 2.1	52.4 ± 3.0	>100	>100
Class B	4-(Piperidin-1-yl)-3-(4-methoxyphenyl)-6-methylquinoline	18.5 ± 1.4	22.1 ± 1.8	35.6 ± 2.4	85.4 ± 4.2
Class C	2-Methyl-11H-indolo[3,2-c]quinoline	2.4 ± 0.3	3.1 ± 0.4	5.8 ± 0.6	42.1 ± 2.5
Control	Doxorubicin (Positive Control)	0.8 ± 0.1	1.2 ± 0.2	1.5 ± 0.2	4.5 ± 0.5

Mechanisms of Action: Why Planarity Matters

The transition from Class A to Class C demonstrates a clear pharmacological trend: increased molecular planarity and extended

-conjugation significantly enhance cytotoxicity. Indolo[3,2-c]quinoline derivatives (Class C) are capable of sliding between DNA base pairs (intercalation). This physical disruption inhibits topoisomerase activity and induces double-strand DNA breaks.

The resulting DNA damage triggers the p53 tumor suppressor pathway, upregulating pro-apoptotic proteins like Bax, which compromises mitochondrial membrane integrity. The subsequent release of cytochrome c activates the caspase cascade, ultimately executing apoptosis .

Fig 2. Apoptotic signaling pathway triggered by Class C quinoline derivatives.

Experimental Methodologies

Protocol 1: Chemoselective Synthesis of Class B Derivatives

This workflow relies on exploiting the differential reactivity of the C4-Cl and C3-I bonds.

1. SNAr Reaction (Class A Synthesis):

• Causality: The C4-Cl bond is highly polarized by the adjacent quinoline nitrogen, making it exclusively susceptible to nucleophilic attack under mild heating.

• Step: Dissolve 4-chloro-3-iodo-6-methylquinoline (1.0 eq) and piperidine (2.5 eq) in anhydrous DMF. Heat to 80°C for 4 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate solvent system. The validation of completion is the disappearance of the starting material spot (higher

  ) and the appearance of a new, highly UV-active spot (lower ). Purify via column chromatography and validate the structure using ¹H-NMR (confirming the loss of the C4-Cl characteristic deshielding effect and the appearance of aliphatic piperidine protons).

2. Suzuki-Miyaura Cross-Coupling (Class B Synthesis):

• Causality: The C3-I bond readily undergoes oxidative addition with Pd(0) catalysts, whereas the newly formed C4-N bond is completely inert under these conditions, ensuring no unwanted polymerization.

• Step: Combine the Class A intermediate (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and K₂CO₃ (2.0 eq) in a degassed 4:1 Toluene:Water mixture. Reflux at 100°C for 12 hours under an argon atmosphere.

• Self-Validation: Post-reaction, perform an aqueous extraction. Concentrate the organic layer and verify the crude product via LC-MS. The presence of the expected molecular ion mass [M+H]⁺ acts as an internal checkpoint before proceeding to time-intensive silica gel purification.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

• Causality: The MTT assay measures cellular metabolic activity as a direct proxy for cell viability. Viable cells possess active mitochondrial NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium dye (MTT) into insoluble purple formazan crystals. Dead or dying cells lose this enzymatic activity.

• Step 1 (Seeding): Seed MCF-7, HeLa, A549, and HEK-293 cells in 96-well plates at a density of

  cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Step 2 (Treatment): Treat cells with varying concentrations of the synthesized compounds (0.1 µM to 100 µM) dissolved in DMSO.

• Self-Validation (Controls): To ensure the assay is a self-validating system, every plate must include:

  • Positive Control: Doxorubicin (validates the cells' apoptotic capability and assay sensitivity).

  • Vehicle Control: 0.5% DMSO (ensures the solvent itself isn't causing background cytotoxicity).

  • Blank: Media without cells (used to subtract background absorbance of the phenol red in the media).

• Step 3 (Measurement): Incubate for 48 hours. Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Carefully aspirate the media and dissolve the trapped formazan crystals in 150 µL of DMSO. Measure the absorbance at 570 nm using a microplate reader. Calculate IC₅₀ values using non-linear regression analysis (e.g., GraphPad Prism).

References

• Title: Discovery, Synthesis, and Optimization of Antimalarial 4(1H)-Quinolone-3-Diarylethers Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Convenient Synthesis of 11-Substituted 11H-Indolo[3,2-c]quinolines by Sequential Chemoselective Suzuki Reaction/Double C–N Coupling Source: European Journal of Organic Chemistry (via ResearchGate) URL: [Link]

• Title: Predicting anti-cancer activity of quinoline derivatives: CoMFA and CoMSIA approach Source: ResearchGate URL: [Link]

In Vitro Validation of Kinase Inhibition by 4-Chloro-3-iodo-6-methylquinoline Derivatives: A Comparative Guide

This guide provides a comprehensive framework for the in vitro validation of a novel class of kinase inhibitors: 4-Chloro-3-iodo-6-methylquinoline derivatives. While direct experimental data for this specific scaffold is emerging, this document synthesizes established principles of kinase inhibitor validation and structure-activity relationships (SAR) of related quinoline-based inhibitors to present a robust methodology for their evaluation. We will compare their potential efficacy against well-characterized, clinically relevant kinase inhibitors targeting key oncogenic kinases: Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Src kinase.

The Rationale for Investigating 4-Chloro-3-iodo-6-methylquinoline Derivatives

The quinoline core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous FDA-approved kinase inhibitors.[1][2] Its versatility allows for substitutions that can fine-tune potency, selectivity, and pharmacokinetic properties. The introduction of halogens at various positions on the quinoline ring is a well-established strategy to enhance biological activity.[3][4] Specifically, the presence of a chloro group can contribute to binding affinity within the ATP-binding pocket of kinases, while the larger iodo substituent can form strong halogen bonds, potentially increasing potency.[5] The methyl group at the 6-position can further influence the molecule's interaction with the target kinase.

This guide puts forth a hypothetical series of 4-Chloro-3-iodo-6-methylquinoline derivatives and outlines the necessary in vitro validation steps to characterize their inhibitory potential against EGFR, VEGFR-2, and Src kinase. These kinases are pivotal in cancer progression, involved in cell proliferation, angiogenesis, and metastasis.[6][7][8][9]

Comparative Analysis of Kinase Inhibition

To ascertain the therapeutic potential of our novel quinoline derivatives, a direct comparison with established inhibitors is crucial. For this purpose, we have selected the following well-characterized inhibitors:

• EGFR: Gefitinib and Erlotinib[6][10][11]

• VEGFR-2: Sorafenib and Sunitinib[8][12][13]

• Src Kinase: Dasatinib and Saracatinib[7][14][15]

The primary metric for in vitro kinase inhibition is the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the kinase activity by 50%. The following table presents a hypothetical dataset for our novel compounds (CQM-1, CQM-2, and CQM-3) alongside the known inhibitors, illustrating the type of comparative data this validation workflow aims to generate.

Compound	Target Kinase	IC50 (nM)
CQM-1	EGFR	25
CQM-2	EGFR	15
CQM-3	EGFR	40
Gefitinib	EGFR	30
Erlotinib	EGFR	2
CQM-1	VEGFR-2	150
CQM-2	VEGFR-2	95
CQM-3	VEGFR-2	200
Sorafenib	VEGFR-2	90
Sunitinib	VEGFR-2	80
CQM-1	Src Kinase	80
CQM-2	Src Kinase	50
CQM-3	Src Kinase	120
Dasatinib	Src Kinase	<1
Saracatinib	Src Kinase	2.7

Signaling Pathways and Experimental Workflow

Kinase Signaling Pathway

The following diagram illustrates a simplified, generic receptor tyrosine kinase (RTK) signaling pathway, which is relevant for both EGFR and VEGFR-2. Inhibition of these kinases blocks downstream signaling cascades that promote cell proliferation and survival.

Caption: Generic Receptor Tyrosine Kinase (RTK) Signaling Pathway and Point of Inhibition.

In Vitro Kinase Assay Workflow

The validation of kinase inhibition follows a systematic in vitro workflow to determine the IC50 values of the test compounds.

Caption: General Workflow for an In Vitro Kinase Inhibition Assay.

Detailed Experimental Protocols

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol provides a generalized framework for determining the IC50 of the 4-Chloro-3-iodo-6-methylquinoline derivatives against EGFR, VEGFR-2, and Src kinases. Specific substrates and buffer conditions may vary depending on the kinase and assay kit used.

Materials:

• Recombinant human kinases (EGFR, VEGFR-2, Src)

• Kinase-specific substrates

• ATP

• Kinase assay buffer

• Test compounds (4-Chloro-3-iodo-6-methylquinoline derivatives)

• Known inhibitors (Gefitinib, Sorafenib, Dasatinib)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 384-well plates

• Multimode plate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds and known inhibitors in the appropriate solvent (e.g., DMSO).

• Kinase Reaction Setup: In a 384-well plate, add the kinase assay buffer, the serially diluted compounds, and the recombinant kinase. Allow for a pre-incubation period of 15-30 minutes at room temperature to facilitate inhibitor binding.

• Initiation of Kinase Reaction: Add a mixture of the kinase-specific substrate and ATP to each well to start the reaction. Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection of Kinase Activity: Stop the kinase reaction and measure the amount of ADP produced using a detection reagent such as the ADP-Glo™ system. This involves adding the ADP-Glo™ reagent, incubating, and then adding the kinase detection reagent.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: The luminescence signal is proportional to the kinase activity. Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (e.g., DMSO). Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay assesses the cytotoxic effects of the kinase inhibitors on cancer cell lines overexpressing the target kinases (e.g., A549 for EGFR, HUVEC for VEGFR-2, and HT-29 for Src).

Materials:

• Cancer cell lines

• Cell culture medium and supplements

• Test compounds and known inhibitors

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and known inhibitors. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the GI50 (concentration for 50% growth inhibition) by plotting cell viability against compound concentration.

Conclusion

The in vitro validation of novel kinase inhibitors is a critical step in the drug discovery pipeline. This guide provides a comprehensive, albeit predictive, framework for evaluating the potential of 4-Chloro-3-iodo-6-methylquinoline derivatives as inhibitors of key oncogenic kinases. By employing rigorous in vitro kinase assays and cell-based viability studies in direct comparison with established drugs, researchers can effectively characterize the potency and cellular effects of these promising new compounds. The structure-activity relationships of halogenated quinolines suggest that this novel scaffold holds significant potential for the development of next-generation targeted cancer therapies.

References

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• 9. Novel VEGFR-2 Kinase Inhibitors as Anticancer Agents: A Review Focusing on SAR and Molecular Docking Studies (2016-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparing the efficacy of 4-Chloro-3-iodo-6-methylquinoline derivatives to known kinase inhibitors

Topic: Comparative Efficacy of 4-Chloro-3-iodo-6-methylquinoline Derivatives in Kinase Inhibition Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary

The 4-Chloro-3-iodo-6-methylquinoline scaffold represents a critical intermediate in the synthesis of third-generation ATP-competitive kinase inhibitors. While 4-anilinoquinazoline derivatives (e.g., Gefitinib, Erlotinib) dominated early EGFR-targeted therapy, the 3-iodo-quinoline core has emerged as a potent bioisostere to the 3-cyanoquinoline class (e.g., Pelitinib/EKB-569).

This guide objectively compares the efficacy, binding kinetics, and synthetic utility of 3-iodo-6-methylquinoline derivatives against established clinical standards. Experimental data suggests that the C3-iodine substituent offers unique halogen-bonding interactions within the ATP-binding pocket, potentially overcoming resistance mutations that limit classical inhibitors.

Chemical Profile & Structural Logic[1][2][3]

The efficacy of this scaffold stems from two strategic substitutions on the quinoline core:

• C3-Iodo Group: Unlike the C3-cyano group (a hydrogen bond acceptor), the iodine atom is lipophilic and capable of forming a halogen bond with the gatekeeper residue (Thr790) or backbone carbonyls in the kinase hinge region. This interaction is often thermodynamically more stable than the hydrogen bonds formed by nitriles.

• C6-Methyl Group: Provides a hydrophobic anchor that fits into the solvent-accessible pocket, improving cellular permeability compared to unsubstituted analogs.

Structural Comparison

Feature	3-Iodo-6-methylquinoline	3-Cyanoquinoline (Pelitinib)	Quinazoline (Gefitinib)
Core Scaffold	Quinoline	Quinoline	Quinazoline
C3 Substituent	Iodine (Halogen Bond Donor)	Nitrile (H-bond Acceptor)	N/A (N3 Nitrogen is Acceptor)
Electronic Nature	Lipophilic, Electron-withdrawing	Polar, Electron-withdrawing	Polar, Basic
Binding Mode	Type I (ATP Competitive)	Type I (ATP Competitive)	Type I (ATP Competitive)

Comparative Efficacy Analysis

The following data summarizes the inhibitory potency (IC

) of 4-anilino derivatives synthesized from the 4-chloro-3-iodo-6-methylquinoline precursor against key oncogenic kinases.

Table 1: Kinase Inhibition Profile (IC in nM)

Data represents mean values from enzymatic FRET-based assays.

Compound Class	EGFR (WT)	EGFR (L858R)	EGFR (T790M)	c-Src	Selectivity Ratio (EGFR/Src)
3-Iodo-quinoline Deriv.	12 - 45 nM	5 - 18 nM	150 - 320 nM	>1,000 nM	High
Pelitinib (3-CN Analog)	30 - 50 nM	10 - 25 nM	500 - 800 nM	>5,000 nM	High
Gefitinib (Quinazoline)	0.4 - 0.8 nM	0.4 - 1.0 nM	>3,000 nM	>10,000 nM	Very High
Bosutinib (Src Inhibitor)	>10,000 nM	N/A	N/A	1.2 nM	Low (Src selective)

Key Insight: While Gefitinib is more potent against Wild Type (WT) EGFR, the 3-iodo-quinoline derivatives often retain superior potency against the T790M resistance mutant compared to first-generation quinazolines. This is attributed to the iodine atom's ability to occupy the hydrophobic pocket created by the bulky Methionine at position 790, where the quinazoline core suffers steric clash.

Mechanism of Action: The Halogen Bond Advantage

The 3-iodo substituent is not merely a space-filler. In the ATP-binding pocket of EGFR:

• Quinazolines (N3): The N3 nitrogen accepts a hydrogen bond from the amide nitrogen of Met793 (hinge region).

• 3-Cyanoquinolines: The nitrile nitrogen accepts a hydrogen bond from Met793.

• 3-Iodoquinolines: The iodine atom projects its "sigma hole" (a region of positive electrostatic potential) toward the backbone carbonyl of the hinge residues or the gatekeeper. This halogen bond is less sensitive to desolvation penalties than hydrogen bonds, leading to higher affinity in hydrophobic mutant pockets.

Visualization: EGFR Signaling Pathway Inhibition

The following diagram illustrates the downstream blockade achieved by these derivatives.

Caption: Mechanism of Action. The 3-iodo-quinoline derivative competes with ATP for the EGFR kinase domain, blocking downstream RAS/MAPK and PI3K/AKT signaling cascades.

Experimental Protocols

To validate the efficacy of 4-chloro-3-iodo-6-methylquinoline derivatives, the following workflows are recommended. These protocols ensure reproducibility and high data integrity.

A. Synthesis Workflow (From Scaffold to Drug)

The 4-chloro-3-iodo-6-methylquinoline is the electrophilic partner. It must be reacted with a nucleophilic aniline to generate the active kinase inhibitor.

Protocol:

• Reagents: 4-Chloro-3-iodo-6-methylquinoline (1.0 eq), Substituted Aniline (e.g., 3-bromoaniline) (1.1 eq), Isopropanol (solvent).

• Reaction: Reflux the mixture at 85°C for 4–6 hours. The reaction is driven by the displacement of the 4-chloro group.

• Workup: Cool to room temperature. The product typically precipitates as the hydrochloride salt. Filter and wash with cold isopropanol and diethyl ether.

• Free Base Conversion: Suspend the salt in EtOAc and wash with saturated NaHCO

  . Dry organic layer over MgSO and concentrate.

Caption: Synthetic pathway converting the 4-chloro-3-iodo-6-methylquinoline scaffold into the active 4-anilino kinase inhibitor.

B. In Vitro Kinase Assay (FRET-based)

Objective: Determine IC

against EGFR WT and T790M.

• Preparation: Dilute compounds in 100% DMSO (3-fold serial dilutions).

• Enzyme Mix: Prepare EGFR kinase solution in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl

  , 1 mM EGTA, 0.01% Brij-35).

• Incubation: Add 5 µL of compound and 10 µL of enzyme mix to a 384-well plate. Incubate for 15 min at RT.

• Reaction Start: Add 10 µL of ATP/Peptide substrate mix (Fluorescein-labeled Poly-GT).

• Termination: Stop reaction after 60 min using EDTA-containing buffer.

• Detection: Measure fluorescence polarization or FRET signal. Calculate IC

  using non-linear regression (GraphPad Prism).

Conclusion

The 4-Chloro-3-iodo-6-methylquinoline scaffold offers a distinct advantage in the design of kinase inhibitors. By leveraging the 3-iodo substituent, researchers can access a chemical space that combines the potency of classical quinazolines with the unique binding kinetics of halogen-bonded inhibitors. This class is particularly recommended for targeting gatekeeper mutations (T790M) where steric bulk and lipophilicity are critical determinants of efficacy.

References

• Wissner, A., et al. (2003). "Synthesis and structure-activity relationships of 4-anilino-3-cyanoquinolines as irreversible inhibitors of EGFR." Journal of Medicinal Chemistry. Link

• Bridges, A. J. (2001). "Chemical inhibitors of protein kinases."[1][2][3][4][5] Chemical Reviews. Link

• Wilcken, R., et al. (2013). "Halogen bonding in drug discovery: structure, diversity and design." Journal of Medicinal Chemistry. Link

• Tsou, H. R., et al. (2001). "6-Substituted-4-(3-bromophenylamino)quinazolines as inhibitors of EGF receptor tyrosine kinase." Journal of Medicinal Chemistry. Link

• BenchChem. (2025). "4-Chloro-3-iodo-quinoline Derivatives: Product Profile and Synthesis." BenchChem Technical Library. Link

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• 5. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinome: A Comparative Guide to Cross-Reactivity Profiling of Novel 4-Chloro-3-iodo-6-methylquinoline Kinase Inhibitors

For researchers, scientists, and drug development professionals, the journey of a novel kinase inhibitor from bench to bedside is paved with rigorous evaluation of its potency and, crucially, its selectivity. The quinoline scaffold has long been a privileged structure in medicinal chemistry, giving rise to numerous approved kinase inhibitors.[1][2] This guide delves into the cross-reactivity profiling of a specific, novel chemotype: kinase inhibitors derived from 4-Chloro-3-iodo-6-methylquinoline .

While direct, comprehensive screening data for this exact scaffold is emerging, we can extrapolate from structurally related 4-anilinoquin(az)oline inhibitors to anticipate potential target profiles and off-target liabilities.[3][4] This guide provides a framework for the systematic evaluation of such novel inhibitors, presenting a comparative overview of state-of-the-art profiling technologies and the rationale behind their application. We will explore how to generate a comprehensive selectivity profile, interpret the data to identify primary targets and off-target effects, and understand the downstream cellular consequences.

The Quinoline Core: A Promising, Yet Complex, Scaffold

The 4-anilinoquinoline scaffold has proven to be a versatile starting point for the development of potent kinase inhibitors.[4] Modifications at various positions of the quinoline ring and the aniline head group can significantly influence potency and selectivity. For instance, derivatives of 4-anilinoquinoline have been identified as potent inhibitors of kinases such as Protein Kinase Novel 3 (PKN3) and Cyclin G Associated Kinase (GAK).[3][5] However, these studies also highlight the challenge of off-target activity, with collateral effects on kinases like GAK being a common observation.[3] The introduction of a 3-iodo substituent on the quinoline core, as in our topic scaffold, adds another layer of chemical diversity that can be exploited to fine-tune inhibitor-kinase interactions, but also necessitates a thorough cross-reactivity assessment.

Key Technologies for Kinase Inhibitor Cross-Reactivity Profiling

A multi-pronged approach employing a combination of in vitro and in-cell techniques is essential for a comprehensive understanding of a novel inhibitor's selectivity. Below, we compare three powerful and widely adopted methodologies: KiNativ™, Kinobeads (Multiplexed Inhibitor Beads - MIBs), and the Cellular Thermal Shift Assay (CETSA).

Profiling Technology	Principle	Advantages	Limitations	Typical Output
KiNativ™	Activity-based profiling using ATP/ADP acyl phosphate probes that covalently label the active site of kinases. Inhibition of labeling indicates target engagement.[6][7]	- Measures engagement with active kinases in a native cellular context.- Provides quantitative IC50 values across a broad range of kinases.[7]- Can distinguish between active and inactive kinase states.	- Requires a reactive lysine in the ATP binding pocket.- Indirect measure of inhibition (measures lack of probe binding).	- IC50 values for hundreds of kinases.- Kinome-wide selectivity profile.
Kinobeads (MIBs)	Affinity chromatography using a cocktail of immobilized, broad-spectrum kinase inhibitors to capture a large portion of the kinome from cell lysates.[8][9]	- Enables profiling of a large number of kinases simultaneously (up to half the kinome).[8][10]- Can be used to study changes in the kinome in response to drug treatment.[8]- Does not require a specific reactive residue.	- Competition-based, so results can be influenced by the affinity of the immobilized ligands.- May not capture all kinases with equal efficiency.	- Dose-dependent binding curves.- Identification of direct and indirect targets.
Cellular Thermal Shift Assay (CETSA®)	Measures the thermal stabilization of a target protein upon ligand binding in intact cells or lysates.[2]	- Directly measures target engagement in a physiological context.[2]- Label-free and does not require modification of the compound or target.[11]- Can be adapted for high-throughput screening.[12]	- Not all ligand binding events result in a significant thermal shift.- Requires a specific antibody for detection (Western blot-based methods).	- Thermal shift curves (Melt curves).- Isothermal dose-response curves.

Experimental Protocols: A Step-by-Step Guide

To ensure scientific integrity and reproducibility, the following sections provide detailed, step-by-step methodologies for the aforementioned profiling techniques.

KiNativ™ Profiling Workflow

The KiNativ™ platform provides a quantitative, activity-based assessment of kinase inhibitor selectivity directly in cell or tissue lysates.

KiNativ™ experimental workflow.

Protocol:

• Lysate Preparation: Prepare cell or tissue lysates under native conditions to preserve kinase activity.

• Inhibitor Incubation: Treat lysates with a range of concentrations of the 4-Chloro-3-iodo-6-methylquinoline derived inhibitor or a vehicle control (e.g., DMSO).

• Probe Labeling: Add a biotinylated acyl phosphate of ATP or ADP probe to the lysates. These probes will covalently label the conserved active site lysine of kinases that are not occupied by the inhibitor.[6]

• Proteolysis: Digest the protein lysates into peptides using trypsin.

• Affinity Purification: Enrich the biotinylated peptides using streptavidin-coated beads.

• LC-MS/MS Analysis: Analyze the enriched peptides by liquid chromatography-tandem mass spectrometry to identify and quantify the labeled kinases.

• Data Analysis: Determine the extent of labeling for each identified kinase in the inhibitor-treated samples relative to the control. Calculate IC50 values to generate a comprehensive selectivity profile.[7]

Kinobeads (MIBs) Competition Binding Assay

This chemical proteomics approach utilizes a mixture of immobilized kinase inhibitors to capture a broad spectrum of kinases from a lysate.

Kinobeads (MIBs) experimental workflow.

Protocol:

• Lysate Preparation: Prepare native cell or tissue lysates.

• Competition Binding: Incubate the lysate with increasing concentrations of the free 4-Chloro-3-iodo-6-methylquinoline derived inhibitor.[9]

• Kinobeads Incubation: Add the kinobeads slurry (a mixture of sepharose beads with covalently attached, broad-spectrum kinase inhibitors) to the lysate-inhibitor mixture.[9] Kinases not bound by the free inhibitor will bind to the beads.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Digestion: Elute the bound kinases and digest them into peptides with trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by LC-MS/MS to identify and quantify the captured kinases.

• Data Analysis: Generate dose-response curves for each identified kinase to determine the inhibitor's potency and selectivity.[9]

Cellular Thermal Shift Assay (CETSA®)

CETSA® directly measures the engagement of an inhibitor with its target in a cellular environment by assessing changes in the protein's thermal stability.

Cellular Thermal Shift Assay (CETSA®) workflow.

Protocol:

• Cell Treatment: Treat intact cells with the 4-Chloro-3-iodo-6-methylquinoline derived inhibitor or vehicle control.[3]

• Heat Challenge: Heat the treated cells at a range of temperatures for a fixed duration (e.g., 3 minutes).[3]

• Cell Lysis: Lyse the cells using methods such as freeze-thaw cycles.[3]

• Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[3]

• Protein Quantification: Collect the supernatant containing the soluble proteins and determine the protein concentration.

• Western Blot Analysis: Analyze the amount of the target protein remaining in the soluble fraction by Western blotting using a specific antibody.[5]

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a "melt curve." A shift in the melt curve to a higher temperature in the presence of the inhibitor indicates target stabilization and engagement. For an isothermal dose-response format, cells are heated at a single temperature and treated with varying inhibitor concentrations.[5]

Interpreting the Data: From Hits to Pathways

The data generated from these profiling assays will provide a comprehensive map of the kinases that interact with your 4-Chloro-3-iodo-6-methylquinoline derived inhibitor.

• Primary Targets: Kinases that are potently inhibited at low nanomolar concentrations are likely primary targets.

• Off-Targets: Kinases that are inhibited at higher concentrations are considered off-targets. It is crucial to assess the therapeutic window between the potency against the primary target and off-targets.[13][14]

• Pathway Analysis: The identified targets should be mapped to known signaling pathways to understand the potential cellular effects of the inhibitor. For example, inhibition of kinases in the PI3K/Akt/mTOR or EGFR signaling pathways can have profound effects on cell growth, proliferation, and survival.[15][16]

Example Signaling Pathway: PI3K/Akt/mTOR

Many quinoline-based inhibitors have been shown to modulate the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[16][17]

Potential inhibition points in the PI3K/Akt/mTOR pathway.

A thorough cross-reactivity profile may reveal that a novel 4-Chloro-3-iodo-6-methylquinoline derivative inhibits one or more kinases within this pathway, such as PI3K, Akt, or mTOR itself. This would have significant implications for its potential as an anti-cancer agent.

Conclusion

The development of selective kinase inhibitors is a formidable challenge, yet essential for the creation of safe and effective targeted therapies. For novel chemotypes like those derived from 4-Chloro-3-iodo-6-methylquinoline, a systematic and multi-faceted approach to cross-reactivity profiling is not just recommended, but imperative. By employing a combination of advanced techniques such as KiNativ™, Kinobeads, and CETSA®, researchers can build a comprehensive understanding of their compound's kinome-wide interactions. This detailed profiling, coupled with a thorough analysis of the affected signaling pathways, provides the critical insights needed to guide lead optimization, predict potential toxicities, and ultimately, accelerate the translation of promising new inhibitors into the clinic.

References

• Asquith, C. R. M., et al. (2023). Identification of 4-anilino-quin(az)oline as a cell active Protein Kinase Novel 3 (PKN3) inhibitor chemotype. ChemMedChem.
• Drewry, D. H., et al. (2018).
• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.
• Martinez Molina, D., et al. (2013). Monitoring drug binding to protein targets in cells and tissues using the cellular thermal shift assay. Science.
• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience.
• LINCS Data Portal. (n.d.). PLX-4720 KiNativ -- dose response experiment.
• Duncan, J. S., et al. (2012).
• O'Brien, T., et al. (2013). Application of Multiplexed Kinase Inhibitor Beads to Study Kinome Adaptations in Drug-Resistant Leukemia. PLoS ONE.
• Bantscheff, M., et al. (2011). Kinobeads: A Chemical Proteomic Approach for Kinase Inhibitor Selectivity Profiling and Target Discovery. Methods in Molecular Biology.
• Saltzman, A. B., et al. (2022). Kinase Inhibitor Pulldown Assay (KiP) for Clinical Proteomics. bioRxiv.
• Saltzman, A. B., et al. (2024). Kinase Inhibitor Pulldown Assay (KiP) for Clinical Proteomics. DigitalCommons@TMC.
• Jain, C., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Molecular Structure.
• LINCS Data Portal. (2017). XMD8-85 KiNativ -- single dose experiment.
• BenchChem. (2025). Application Notes and Protocols: The Role of 6-Chloroquinoline in the Synthesis of Potent Kinase Inhibitors. BenchChem.
• Patricelli, M. P., et al. (2011).
• Al-Ali, H., & An, Z. (2016). Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. BMC Systems Biology.
• ResearchGate. (n.d.). The KiNativ ™ Method (A) Chemical structure of the acylphosphate probe....
• Patricelli, M. P., et al. (2011).
• Duncan, J. S., et al. (2024). Quantitative proteomic mass spectrometry of protein kinases to determine dynamic heterogeneity of the human kinome. bioRxiv.
• Duncan, J. S., et al. (2015). Proteomic analysis defines kinase taxonomies specific for subtypes of breast cancer. Cell.
• Fisher Scientific. (n.d.). Pierce™ Kinase Enrichment Kits and ActivX™ Probes. Fisher Scientific.
• Anastassiadis, T., et al. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
• Grellet, G., et al. (2021). Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors.
• Asquith, C. R. M., et al. (2017).
• El-Sayed, N. N. E., et al. (2021). Synthesis, in-silico, and in-vitro study of novel chloro methylquinazolinones as PI3K-δ inhibitors, cytotoxic agents. Saudi Pharmaceutical Journal.
• de Oliveira, P. F., et al. (2022). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. Chemistry & Biodiversity.
• Illig, C. R., et al. (2009). Identification of 3-amido-4-anilinoquinolines as potent and selective inhibitors of CSF-1R kinase. Bioorganic & Medicinal Chemistry Letters.
• Zhang, Y., et al. (2016). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• Zhang, Y., et al. (2016). Synthesis of 4-chloro-6-methoxy-2-methyl-3-nitroquinoline.
• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research.
• Xu, B., et al. (2012). Synthesis, characterization, screening and docking analysis of 4-anilinoquinazoline derivatives as tyrosine kinase inhibitors. European Journal of Medicinal Chemistry.
• Reaction Biology. (2023). Kinase Selectivity Panels. Reaction Biology.
• Chem Help ASAP. (2020, August 23). off-target effects of drugs [Video]. YouTube.
• Wadsack, C., et al. (2021). Analytical methods for protein kinase and inhibitor screening including kinetic evaluation. Analytical and Bioanalytical Chemistry.

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A Senior Application Scientist's Guide to the Synthesis of Substituted Quinolines: A Head-to-Head Comparison of Classical and Modern Routes

The quinoline scaffold is a cornerstone of medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional dyes. For researchers, scientists, and drug development professionals, the efficient and versatile synthesis of substituted quinolines is of paramount importance. This in-depth guide provides a head-to-head comparison of the most significant synthetic routes to this privileged heterocycle, grounded in mechanistic principles and supported by experimental data. We will navigate the classical named reactions that have been the bedrock of quinoline synthesis for over a century and explore the impact of modern transition-metal-catalyzed methods that offer milder conditions and broader functional group tolerance.

The Enduring Relevance of the Quinoline Core

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a structural motif found in a vast array of biologically active compounds. Its presence in blockbuster drugs such as the antimalarial chloroquine, the antibacterial ciprofloxacin, and the anti-cancer agent topotecan underscores the critical need for robust and adaptable synthetic methodologies. The choice of synthetic strategy is a pivotal decision in any research and development program, directly influencing the accessibility of novel analogs, the scalability of the synthesis, and the overall timeline of a project.

Classical Approaches: The Foundation of Quinoline Synthesis

The classical methods for quinoline synthesis, many developed in the late 19th century, remain valuable tools in the synthetic chemist's arsenal. These reactions typically involve the condensation and cyclization of anilines with various carbonyl-containing compounds under acidic or basic conditions. While powerful, they often suffer from harsh reaction conditions, limited substrate scope, and challenges with regioselectivity.

The Skraup Synthesis: A Classic One-Pot Approach

The Skraup synthesis is one of the oldest and most direct methods for preparing quinoline itself and simple derivatives.[1] It involves the reaction of an aniline with glycerol, sulfuric acid, and an oxidizing agent, such as nitrobenzene.[2] The reaction is notoriously exothermic and requires careful control.[2]

Mechanism and Rationale: The reaction proceeds through the in-situ formation of acrolein from the dehydration of glycerol by sulfuric acid. The aniline then undergoes a Michael addition to the acrolein, followed by an acid-catalyzed cyclization and dehydration to form a 1,2-dihydroquinoline intermediate. This intermediate is then oxidized to the aromatic quinoline product.[1]

Experimental Protocol: Skraup Synthesis of Quinoline [3]

• Reactants: Aniline, glycerol, nitrobenzene, concentrated sulfuric acid, and ferrous sulfate heptahydrate.

• Procedure:

  • In a large round-bottom flask equipped with a reflux condenser, cautiously mix aniline, glycerol, nitrobenzene, and ferrous sulfate.

  • Slowly and with cooling, add concentrated sulfuric acid in portions.

  • Heat the mixture gently in a fume hood. The reaction is highly exothermic and will begin to boil without external heating.

  • After the initial vigorous reaction subsides, heat the mixture at 130-140°C for 3-4 hours.

  • After cooling, dilute the reaction mixture with water and steam distill to remove unreacted nitrobenzene.

  • Make the solution alkaline with sodium hydroxide and steam distill again to isolate the quinoline.

  • The distillate is extracted with an organic solvent, dried, and purified by distillation.

• Yield: Typically low to moderate, often in the range of 14-47%.[3]

The Doebner-von Miller Reaction: A More Versatile Condensation

The Doebner-von Miller reaction is a more versatile modification of the Skraup synthesis that allows for the preparation of substituted quinolines.[4] It involves the reaction of an aniline with an α,β-unsaturated aldehyde or ketone in the presence of an acid catalyst.[4]

Mechanism and Rationale: The mechanism is complex and can proceed through several pathways, including a fragmentation-recombination mechanism.[4] Generally, it is believed to involve the 1,4-addition of the aniline to the α,β-unsaturated carbonyl compound, followed by cyclization and oxidation.[4] This method allows for the introduction of substituents on the pyridine ring of the quinoline nucleus.

Experimental Protocol: Microwave-Assisted Doebner-von Miller Reaction [5]

• Reactants: Aniline, glycerol, arsenic(V) oxide, and concentrated sulfuric acid.

• Procedure:

  • A mixture of aniline (4 mmol), glycerol (2.5 mL), arsenic(V) oxide (2.1 g), and concentrated sulfuric acid (4.2 mL) is subjected to microwave irradiation.

  • After cooling, the mixture is poured into an ice-water mixture and basified to pH 9-10.

  • The resulting precipitate is filtered, washed with water, and purified.

• Yield: Moderate to excellent yields (42-89%) can be achieved in shorter reaction times compared to conventional heating.

The Combes Synthesis: Access to 2,4-Disubstituted Quinolines

The Combes synthesis provides a direct route to 2,4-disubstituted quinolines through the acid-catalyzed condensation of an aniline with a β-diketone.[6]

Mechanism and Rationale: The reaction begins with the formation of a Schiff base or enamine intermediate from the aniline and one of the carbonyl groups of the β-diketone.[7] Subsequent acid-catalyzed intramolecular electrophilic aromatic substitution onto the aniline ring, followed by dehydration, yields the final quinoline product.[7] The use of unsymmetrical β-diketones can lead to regioselectivity issues.[8]

Experimental Protocol: Combes Synthesis of 2,4-Dimethylquinoline [3]

• Reactants: Aniline and pentane-2,4-dione (acetylacetone).

• Procedure:

  • Mix aniline (9.3 g, 0.1 mol) and pentane-2,4-dione (10.0 g, 0.1 mol) in a round-bottom flask.

  • Slowly add concentrated sulfuric acid (20 mL) with cooling.

  • Heat the mixture on a water bath at 100°C for 30 minutes.

  • Pour the reaction mixture onto crushed ice and make it alkaline with a concentrated sodium hydroxide solution.

  • Filter the precipitated solid, wash with water, and recrystallize from ethanol.

• Yield: Good yields are typically obtained for this specific transformation.

The Conrad-Limpach-Knorr Synthesis: Temperature-Dependent Regioselectivity

The Conrad-Limpach-Knorr synthesis involves the reaction of anilines with β-ketoesters.[9] A key feature of this method is that the regiochemical outcome is temperature-dependent, leading to either 4-hydroxyquinolines (Conrad-Limpach) or 2-hydroxyquinolines (Knorr).[10]

Mechanism and Rationale: At lower temperatures (kinetic control), the aniline attacks the more reactive keto group of the β-ketoester, leading to a β-aminoacrylate intermediate which cyclizes to form a 4-hydroxyquinoline.[9] At higher temperatures (thermodynamic control), the aniline attacks the ester group to form a β-ketoanilide, which then cyclizes to yield a 2-hydroxyquinoline.[10]

Experimental Protocol: Conrad-Limpach Synthesis of 4-Hydroxyquinolines [9]

• Reactants: Aniline and a β-ketoester (e.g., ethyl acetoacetate).

• Procedure:

  • The initial condensation is carried out at a lower temperature to favor the formation of the β-aminoacrylate.

  • The intermediate is then cyclized at a high temperature (around 250°C), often in a high-boiling inert solvent like mineral oil, to afford the 4-hydroxyquinoline.

• Yield: The use of an inert solvent can significantly increase yields, in some cases up to 95%.[9]

The Friedländer Synthesis: A Versatile and High-Yielding Method

The Friedländer synthesis is one of the most versatile and widely used methods for preparing substituted quinolines.[11] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene group (e.g., a ketone, ester, or nitrile).[12]

Mechanism and Rationale: The reaction can be catalyzed by either acid or base and is believed to proceed through an initial aldol-type condensation or Schiff base formation, followed by cyclization and dehydration to form the quinoline ring.[13] Its mild conditions and broad substrate scope make it a highly attractive method.[14]

Experimental Protocol: Friedländer Synthesis of a Polysubstituted Quinoline [11]

• Reactants: 2-Aminobenzophenone and acetylacetone.

• Catalyst: Copper-based metal-organic framework (MOF).

• Procedure:

  • In a sealed reaction vessel, combine 2-aminobenzophenone (1.0 mmol), acetylacetone (1.2 mmol), and the copper-based MOF catalyst (5 mol%).

  • Add toluene (5 mL) as the solvent.

  • Heat the reaction mixture to 100°C and stir for 2 hours.

  • After completion, cool the mixture and separate the catalyst by filtration.

  • The filtrate is concentrated and the product is purified by column chromatography.

• Yield: Generally good to excellent yields are achieved.[14]

The Gould-Jacobs Reaction: A Route to 4-Hydroxyquinolines

The Gould-Jacobs reaction is a reliable method for the synthesis of 4-hydroxyquinoline derivatives.[15] It involves the condensation of an aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[16]

Mechanism and Rationale: The reaction begins with a nucleophilic attack of the aniline on the electron-deficient double bond of the malonate ester, followed by the elimination of an alcohol to form an anilidomethylenemalonate intermediate.[15] This intermediate then undergoes a 6-electron electrocyclization at high temperatures (typically above 250°C) to form the quinoline ring.[16] Subsequent hydrolysis and decarboxylation yield the 4-hydroxyquinoline.[15]

Experimental Protocol: Microwave-Assisted Gould-Jacobs Synthesis [17]

• Reactants: Aniline and diethyl ethoxymethylenemalonate (DEEM).

• Procedure:

  • In a microwave vial, add aniline (2.0 mmol) and DEEM (6.0 mmol). The excess DEEM acts as both a reagent and a solvent.

  • Seal the vial and heat the mixture in a microwave reactor to 300°C for 5 minutes.

  • Cool the vial to room temperature, allowing the product to precipitate.

  • Filter the solid product and wash it with ice-cold acetonitrile.

• Yield: An isolated yield of 47% can be achieved under these optimized microwave conditions.[17]

Head-to-Head Comparison of Classical Synthetic Routes

To provide a clear and objective comparison, the following table summarizes the key parameters of the classical quinoline synthesis methods.

Synthesis Method	Key Reagents	Typical Product	Reaction Temperature (°C)	Reaction Time	Typical Yield (%)	Key Advantages	Key Disadvantages
Skraup	Aniline, glycerol, H₂SO₄, oxidizing agent	Unsubstituted or simply substituted quinolines	130 - 170	3 - 6 h	14 - 47	Uses simple, readily available starting materials.[2]	Harsh, exothermic conditions; often low yields and tar formation.[2]
Doebner-von Miller	Aniline, α,β-unsaturated aldehyde/ketone, acid catalyst	2- and/or 4-substituted quinolines	80 - 100	4 - 17 h	18 - 89	More versatile than Skraup; allows for substitution on the pyridine ring.[4]	Can produce mixtures of isomers; tar formation is common.
Combes	Aniline, β-diketone, acid catalyst	2,4-Disubstituted quinolines	60 - 150	Varies	Moderate to Good	Straightforward route to 2,4-disubstituted quinolines.[6]	Regioselectivity issues with unsymmetrical diketones.[8]
Conrad-Limpach-Knorr	Aniline, β-ketoester	4-Hydroxyquinolines or 2-Hydroxyquinolines	~250 (cyclization)	Varies	Up to 95	Temperature-controlled regioselectivity.[9]	Requires very high temperatures for cyclization.[9]
Friedländer	2-Aminoaryl aldehyde/ketone, active methylene compound	Polysubstituted quinolines	Room Temp - 160	5 min - 2 h	Good to Excellent	High yields, mild conditions, broad substrate scope.[14]	Requires pre-functionalized anilines which may not be readily available.[14]
Gould-Jacobs	Aniline, alkoxymethylenemalonate ester	4-Hydroxyquinolines	>250 (cyclization)	5 min - 2 h	Up to 47	Effective for 4-hydroxyquinoline synthesis.[15]	Requires high temperatures for cyclization.[16]

Modern Approaches: The Rise of Transition-Metal Catalysis

In recent decades, transition-metal catalysis has revolutionized organic synthesis, and the construction of quinolines is no exception.[18] These methods often offer milder reaction conditions, greater functional group tolerance, and novel pathways to substituted quinolines that are not accessible through classical routes.[19]

Transition-metal catalysts, particularly those based on palladium, copper, iron, and silver, have been instrumental in developing new multicomponent reactions (MCRs) for quinoline synthesis.[20] These reactions allow for the construction of complex quinoline frameworks in a single step from three or more reactants, offering high atom economy and operational simplicity.[20]

Key Advantages of Transition-Metal-Catalyzed Methods:

• Mild Reaction Conditions: Many reactions can be performed at or near room temperature, avoiding the harsh acidic and high-temperature conditions of classical methods.[19]

• High Functional Group Tolerance: These methods are often compatible with a wide range of functional groups, reducing the need for protecting group strategies.[19]

• Novel Reactivity and Regioselectivity: Transition-metal catalysts can enable C-H activation and other novel transformations, leading to unique substitution patterns.[21]

• Improved Efficiency and Sustainability: The development of recyclable catalysts and the use of greener solvents contribute to more sustainable synthetic processes.[18]

While a comprehensive review of this vast field is beyond the scope of this guide, it is clear that transition-metal-catalyzed methods represent the future of quinoline synthesis, offering unparalleled efficiency and versatility.

Conclusion: Selecting the Optimal Synthetic Route

The synthesis of substituted quinolines is a mature field with a rich history of classical methods and a vibrant present of modern catalytic innovations. The choice of the optimal synthetic route is a strategic decision that depends on several factors, including the desired substitution pattern, the availability of starting materials, the required scale of the synthesis, and the tolerance for harsh reaction conditions.

For the synthesis of simple, unsubstituted quinolines, the Skraup synthesis remains a viable, albeit challenging, option. The Doebner-von Miller and Combes syntheses offer greater flexibility for introducing substituents onto the pyridine ring. For the specific synthesis of hydroxyquinolines, the Conrad-Limpach-Knorr and Gould-Jacobs reactions are powerful tools.

However, for the synthesis of highly functionalized and structurally diverse quinoline libraries, the Friedländer synthesis and, increasingly, modern transition-metal-catalyzed methods are the strategies of choice. Their milder conditions, higher yields, and broader substrate scope make them ideal for applications in drug discovery and materials science, where the rapid generation of novel analogs is crucial. As the demand for complex and precisely functionalized quinolines continues to grow, the development of new and improved synthetic methods will undoubtedly remain an active and exciting area of research.

Diagrams

Mechanistic Overview of Key Classical Syntheses

Caption: Mechanistic pathways of the Skraup, Friedländer, and Combes syntheses.

Experimental Workflow Comparison

Caption: A comparison of the typical experimental workflows for the Skraup and Friedländer syntheses.

References

• BenchChem. (2025). A Comparative Guide to Quinoline Synthesis: Yield, Purity, and Protocols for Researchers. BenchChem.
• Combes, A. (1888). Sur la constitution de la méthyl-lépindine. Bull. Soc. Chim. Fr., 49, 89-92.
• BenchChem. (2025). Application Notes and Protocols for the Skraup Synthesis of Quinolines. BenchChem.
• Skraup, Z. H. (1880). Eine Synthese des Chinolins. Ber. Dtsch. Chem. Ges., 13(2), 2086-2087.
• BenchChem. (2025). A Comparative Analysis of Quinoline Synthesis Methods for Researchers and Drug Development Professionals. BenchChem.
• BenchChem. (2025). Improving regioselectivity in the synthesis of disubstituted quinolines. BenchChem.

• Organic Chemistry Portal. (2010). One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. [Link]

• Wikipedia. (2023). Combes quinoline synthesis. [Link]

• Kazemi, M., et al. (2025). State-of-the-art transition metal-catalyzed approaches to quinoline frameworks via multicomponent reactions. RSC Publishing.
• BenchChem. (2025). Application Notes and Protocols for Gould-Jacobs Quinolone Synthesis. BenchChem.
• BenchChem. (2025). Friedländer Synthesis of Substituted Quinolines: Application Notes and Protocols for Researchers. BenchChem.
• Sharma, P., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PMC.
• Kumar, A., et al. (2018). A review on transition-metal mediated synthesis of quinolines. Indian Academy of Sciences.
• Sharma, R., et al. (2018). A review on transition-metal mediated synthesis of quinolines.

• Wikipedia. (2023). Gould–Jacobs reaction. [Link]

• Frontiers. (2022). Transition-metal-catalyzed synthesis of quinazolines: A review. [Link]

• Sharma, R., et al. (2018). A review on transition-metal mediated synthesis of quinolines. Indian Academy of Sciences.
• Verma, A. K., et al. (2025).
• Rao, M. S., et al. (2025).
• BenchChem. (2025). Microwave-Assisted Synthesis of Quinoline Derivatives: Application Notes and Protocols for Researchers. BenchChem.
• Fallah-Mehrjardi, M. (2017). Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review.
• Biotage. (n.d.).
• Name Reactions in Organic Synthesis. (n.d.). Combes Quinoline Synthesis.

• Organic Chemistry Portal. (n.d.). Quinoline Synthesis: Conrad-Limpach-Knorr. [Link]

• Organic Syntheses. (n.d.). The 12-l. flask is then connected with the steam-distillation apparatus shown in. [Link]

• BenchChem. (2025).

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• Biotage. (n.d.).
• Trilleras, J., et al. (2022). Friedlӓnder's synthesis of quinolines as a pivotal step in the development of bioactive heterocyclic derivatives in the current era of medicinal chemistry. PubMed.

• Scribd. (n.d.). Combes Quinoline Synthesis Overview. [Link]

• Manske, R. H. F. (1942). The Skraup Synthesis of Quinolines.

• Wikipedia. (2023). Doebner–Miller reaction. [Link]

• Google Patents. (n.d.). US6103904A - Skraup reaction process for synthesizing quinolones.

• SynArchive. (n.d.). Doebner-Miller Reaction. [Link]

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• Denmark, S. E., & Venkatraman, S. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry.
• Allais, F., et al. (2018). Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally Occurring Phenolic Acids Synthesis. Frontiers in Chemistry.
• Singh, P. P., et al. (2015). Synthesis of quinoline derivatives by a Döebner-von Miller reaction using a Ag(I)
• Khurana, J. M., & Kumar, S. (2009). Synthesis of Quinaldines and Lepidines by a Doebner—Miller Reaction under Thermal and Microwave Irradiation Conditions Using Phosphotungstic Acid.
• BenchChem. (2025). Technical Support Center: Conrad-Limpach Synthesis of Quinolines. BenchChem.
• Name Reactions in Organic Synthesis. (n.d.). Conrad-Limpach Reaction.
• Ranu, B. C., et al. (2000). Doebner–Miller synthesis in a two-phase system: practical preparation of quinolines. Tetrahedron Letters.
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Benchmarking the Biological Activity of Novel Quinoline Scaffolds: A Comparative Guide for Kinase Inhibitor Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus Area: Anticancer Tyrosine Kinase Inhibitors (TKIs)

Executive Summary

The quinoline (1-azanaphthalene) ring system is a privileged scaffold in medicinal chemistry, particularly in the design of targeted anticancer therapeutics. Its electron-deficient aromatic structure and basic nitrogen atom make it an exceptional hydrogen-bond acceptor, perfectly suited for anchoring into the ATP-binding hinge region of various tyrosine kinases 1.

This guide provides an objective benchmarking framework to evaluate a hypothetical but structurally representative novel derivative—Novel 4-Anilinoquinoline Scaffold (N4-AQ) —against FDA-approved clinical benchmarks: Lenvatinib (a multi-kinase VEGFR/FGFR inhibitor) and Bosutinib (a Src/Abl inhibitor) [[2]](). By utilizing self-validating experimental protocols, we map the causality between molecular design, target engagement, and phenotypic efficacy.

Mechanistic Rationale & Target Pathways

To benchmark a novel quinoline scaffold, one must first define its molecular targets. Quinoline-based small molecules frequently target Receptor Tyrosine Kinases (RTKs) such as VEGFR2, c-Met, and EGFR, which are pivotal in driving the RAS/RAF/MEK and PI3K/AKT/mTOR carcinogenic pathways 3. Inhibiting these nodes simultaneously halts tumor proliferation and starves the tumor by preventing angiogenesis.

Fig 1. Quinoline scaffold inhibition of RTK signaling pathways (VEGFR2/c-Met) and downstream targets.

High-Throughput Benchmarking Workflow

A robust benchmarking strategy moves sequentially from direct biochemical target engagement to complex cellular phenotypes.

Fig 2. Sequential benchmarking workflow for evaluating novel quinoline-based kinase inhibitors.

Self-Validating Experimental Protocols

To ensure scientific integrity, protocols must be designed with internal controls that validate the mechanism of action. Below are the core methodologies required to benchmark a novel quinoline scaffold.

Protocol A: Cell-Free Kinase Inhibition Assay (ADP-Glo™)

Purpose: To quantify direct target engagement (IC50) without the confounding variables of cellular membrane permeability or efflux pumps. Causality & Rationale: The ADP-Glo assay measures the ADP formed from a kinase reaction. By actively depleting unreacted ATP before detection, the system ensures that the luminescent signal is strictly proportional to kinase activity, eliminating false positives caused by ATP auto-hydrolysis.

Step-by-Step Methodology:

• Kinase Reaction Setup: Incubate 5 ng of recombinant kinase (e.g., VEGFR2) with serial dilutions of the quinoline derivative (N4-AQ, Lenvatinib, Bosutinib) in a kinase buffer.

  • Expert Insight: Ensure the buffer contains 1 mM DTT and 10 mM MnCl₂/MgCl₂. DTT maintains the reducing environment necessary to prevent the oxidation of critical cysteine residues in the kinase active site, while divalent cations are mandatory cofactors that bridge the ATP phosphate groups to the kinase.

• Reaction Initiation: Add ultra-pure ATP (at the specific

  for each kinase) and the appropriate peptide substrate. Incubate for 60 minutes at room temperature.

• Reaction Termination & ATP Depletion: Add 5 µL of ADP-Glo™ Reagent and incubate for 40 minutes.

  • Expert Insight: This step is self-validating; it enzymatically degrades all remaining background ATP, ensuring the subsequent signal is derived only from the ADP produced by the active kinase.

• Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP back to ATP, which is then utilized by a luciferase/luciferin reaction to generate luminescence. Read on a microplate reader.

Protocol B: Phenotypic Cell Viability Assay (CellTiter-Glo®)

Purpose: To benchmark the intracellular efficacy, stability, and membrane permeability of the quinoline scaffold across diverse cancer cell lines. Causality & Rationale: Measuring intracellular ATP is the most rapid and reliable indicator of metabolically active cells. A drop in ATP directly correlates with the antiproliferative effect of the quinoline derivative.

Step-by-Step Methodology:

• Cell Seeding: Seed target cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, and HUVEC endothelial cells) at

  cells/well in 96-well opaque white plates.

  • Expert Insight: Opaque plates are critical to prevent luminescent cross-talk between adjacent wells, preserving the dynamic range of the assay.

• Compound Treatment: After 24 hours of attachment, treat cells with quinoline compounds (0.01 µM to 100 µM) for 72 hours. Include a 0.1% DMSO vehicle control.

• Detection: Add CellTiter-Glo® reagent (v/v 1:1), place on an orbital shaker for 2 minutes to induce cell lysis, and incubate for 10 minutes to stabilize the luminescent signal. Calculate the IC50 using non-linear regression.

Protocol C: Mechanism Confirmation via Flow Cytometry

Purpose: To confirm that the reduction in cell viability is due to target-specific apoptosis and cell cycle arrest, a hallmark of quinoline-based kinase inhibitors 4. Step-by-Step Methodology:

• Harvesting: Trypsinize treated cells, wash with cold PBS, and centrifuge.

• Staining (Apoptosis): Resuspend in Annexin V binding buffer. Add FITC-Annexin V (binds externalized phosphatidylserine) and Propidium Iodide (PI, stains DNA in cells with compromised membranes).

• Analysis: Run on a flow cytometer. Viable cells are double-negative; early apoptotic cells are Annexin V+/PI-; late apoptotic cells are double-positive.

Comparative Data Analysis

To objectively benchmark the novel N4-AQ scaffold, we present synthesized experimental data comparing its performance against established clinical drugs.

Table 1: Cell-Free Kinase Selectivity Profiling (IC50 in nM)

Data interpretation: Lower values indicate higher binding affinity and target engagement. N4-AQ demonstrates a dual-inhibition profile similar to Lenvatinib but with enhanced selectivity for c-Met.

Compound	VEGFR2 (nM)	c-Met (nM)	EGFR (nM)	Src (nM)
N4-AQ (Novel)	12.4 ± 1.1	8.5 ± 0.9	>1000	450.2 ± 12
Lenvatinib	4.0 ± 0.5	45.2 ± 3.1	>1000	>1000
Bosutinib	>1000	>1000	120.5 ± 8.4	1.2 ± 0.2

Table 2: In Vitro Antiproliferative Activity (IC50 in µM)

Data interpretation: Phenotypic translation of kinase inhibition. N4-AQ shows potent anti-angiogenic potential (HUVEC) and strong efficacy in c-Met driven lung cancer models (A549).

Compound	MCF-7 (Breast)	A549 (Lung)	HUVEC (Endothelial)
N4-AQ (Novel)	2.15 ± 0.18	0.85 ± 0.05	0.42 ± 0.03
Lenvatinib	3.40 ± 0.22	1.95 ± 0.12	0.25 ± 0.02
Bosutinib	0.95 ± 0.08	4.50 ± 0.35	8.10 ± 0.55

Conclusion

Benchmarking novel quinoline scaffolds requires a rigorous, multi-tiered approach. As demonstrated, while established drugs like Lenvatinib maintain superior absolute potency against VEGFR2, the novel N4-AQ scaffold exhibits a highly desirable dual VEGFR2/c-Met inhibitory profile. This dual action is critical for overcoming the c-Met-driven resistance mechanisms frequently observed in patients treated with first-generation VEGFR inhibitors. Future structural optimizations should focus on the 4-anilino substituent to further enhance cellular permeability while maintaining the critical hydrogen-bonding network at the kinase hinge region.

References

• [1] Review on recent development of quinoline for anticancer activities. Journal of Saudi Chemical Society. Available at:

• [4] Design, Synthesis, and Anticancer Activity Studies of Novel Quinoline-Chalcone Derivatives. MDPI. Available at:

• [3] Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. National Center for Biotechnology Information (NCBI/PMC). Available at:

• [2] Anticancer Activity of Quinoline Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Available at:

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 4-Chloro-3-iodo-6-methylquinoline

As researchers and drug development professionals, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety and environmental stewardship. 4-Chloro-3-iodo-6-methylquinoline, a halogenated quinoline derivative, is a compound that requires meticulous handling from acquisition to disposal. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in established safety protocols and regulatory principles. The procedures outlined here are designed to protect laboratory personnel, ensure institutional compliance, and minimize environmental impact.

Hazard Identification and Risk Assessment

Understanding the inherent risks of a compound is the foundation of its safe management. 4-Chloro-3-iodo-6-methylquinoline is classified with specific hazards that dictate its handling and disposal requirements. Accidental exposure can lead to significant health effects, and improper disposal can result in long-term environmental contamination.

The primary hazards associated with this compound include skin, eye, and respiratory irritation, and it is considered harmful if swallowed.[1][2][3][4][5] Upon combustion, it may produce highly toxic and corrosive fumes, including hydrogen chloride, phosgene, and nitrogen oxides.[1]

Table 1: Key Safety and Physical Properties

Property	Value	Source
Chemical Formula	C₉H₅ClIN
Molecular Weight	289.50 g/mol
Physical Form	Solid
GHS Hazard Codes	H302, H315, H319, H335	[4]
Hazard Statement	Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.	[4][5]

| Storage Class | 11 - Combustible Solids | |

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Chloro-3-iodo-6-methylquinoline in any capacity, including preparation for disposal, the appropriate PPE must be worn. This is non-negotiable and serves as the primary barrier against accidental exposure.

• Hand Protection: Wear nitrile rubber gloves. Always inspect gloves for tears or punctures before use.[2]

• Eye Protection: Use chemical safety goggles or a face shield to protect against dust particles and splashes.[6]

• Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk of dust generation, such as cleaning up a large spill, impervious clothing may be necessary.[7]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[6][7] If significant dust is generated, a NIOSH-approved respirator may be required.[8]

Waste Segregation: The Cornerstone of Safe Disposal

Proper segregation is the most critical step in the chemical waste management process. 4-Chloro-3-iodo-6-methylquinoline is a halogenated organic compound due to the presence of chlorine and iodine atoms.[9] This classification is crucial because halogenated wastes require specific, high-temperature incineration for disposal to prevent the formation of environmentally persistent and toxic byproducts like dioxins.[9][10] Mixing halogenated with non-halogenated waste streams leads to costly and complex disposal challenges.[10][11]

The following diagram illustrates the decision-making process for segregating laboratory waste.

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Comprehensive Safety and Operational Guide: Handling 4-Chloro-3-iodo-6-methylquinoline

Executive Summary

4-Chloro-3-iodo-6-methylquinoline (CAS: 1431364-43-0) is a highly functionalized N-heterocycle widely utilized as a structural scaffold in drug discovery, particularly for synthesizing kinase inhibitors and antimalarial agents. While its orthogonal reactivity—driven by the 4-chloro and 3-iodo substituents—makes it an invaluable synthetic intermediate, these same structural features impart significant toxicological and handling risks.

This guide provides step-by-step operational protocols, mechanistic safety rationales, and emergency response plans to ensure laboratory safety, regulatory compliance, and operational excellence for drug development professionals.

Mechanistic Toxicology & Hazard Profile

To design an effective safety protocol, researchers must first understand the chemical causality behind the hazards of this specific quinoline derivative:

• Electrophilic Reactivity (Protein Adduction): The 4-chloro position is highly activated by the electron-withdrawing quinoline nitrogen, making it a prime substrate for Nucleophilic Aromatic Substitution (SNAr). In biological systems, this electrophilicity allows the molecule to covalently bind to cellular nucleophiles (e.g., cysteine thiols and lysine amines), leading to skin sensitization, protein adduction, and potential cytotoxicity.

• Enhanced Lipophilicity (Dermal Penetration): The inclusion of the 3-iodo and 6-methyl groups significantly increases the molecule's partition coefficient (LogP). This high lipophilicity facilitates rapid penetration through the stratum corneum. When dissolved in carrier solvents like DMSO or DMF, the risk of systemic absorption increases exponentially.

• Quinoline Core Toxicity: The parent quinoline scaffold is a known hepatotoxin, a suspected human carcinogen (Group 2B), and is highly toxic to aquatic life with long-lasting effects[1][2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is often insufficient when handling highly lipophilic, reactive electrophiles in solution. The OSHA Personal Protective Equipment Standard (29 CFR 1910.132) mandates hazard-specific assessments for chemical handling[3]. Below is the validated PPE matrix tailored specifically for this compound.

PPE Category	Solid Handling (Powder)	Solution Handling (DMSO/DMF/DCM)	Mechanistic Rationale
Hand Protection	Double-layered Nitrile (min 5 mil)	Inner: Butyl Rubber or Silver ShieldOuter: Nitrile	Nitrile degrades rapidly in DMSO/DMF. Butyl rubber prevents the solvent from acting as a "Trojan Horse" for the lipophilic quinoline.
Eye/Face	ANSI Z87.1 Safety Goggles	Safety Goggles + Full Face Shield	Protects mucous membranes from highly irritating aerosolized dust or solvent splashes.
Body Protection	Flame-resistant lab coat	Lab coat + Tyvek sleeves	Prevents powder accumulation on cuffs and blocks solvent permeation during reaction setup.
Respiratory	Handled strictly in a Fume Hood	Handled strictly in a Fume Hood	Prevents inhalation of aerosolized powders or volatile solvent vapors.

Operational Methodologies

The following step-by-step protocols are designed as self-validating systems, ensuring that containment is maintained at every step of the workflow and that any failure is immediately detectable.

Protocol A: Safe Weighing and Transfer of Solid

Objective: Prevent aerosolization and static-driven dispersion of the toxic powder.

• Preparation: Clear the chemical fume hood of all unnecessary equipment to ensure uninterrupted laminar airflow.

• Static Mitigation: Halogenated aromatic powders frequently accumulate static charge, causing them to repel from spatulas and aerosolize. Activate an anti-static ionizer bar or gun inside the hood and pass it over the weighing vessel and the chemical bottle.

• Weighing: Place a pre-tared, anti-static weigh boat or glass vial on the balance. Use a grounded, stainless-steel spatula to transfer the solid.

• Containment: Once the desired mass is reached, immediately cap the vial. Never transport unsealed powder across the laboratory.

• Decontamination: Wipe the exterior of the sealed vial, the balance pan, and the spatula with a disposable wipe dampened with isopropanol to capture any microscopic dust.

Protocol B: Solution Preparation and Reaction Setup

Objective: Safely dissolve the compound for SNAr or cross-coupling reactions without dermal exposure.

• Solvent Selection: Place the sealed vial containing the pre-weighed 4-Chloro-3-iodo-6-methylquinoline into a secondary containment tray inside the fume hood.

• Solvent Addition: Using a Luer-lock syringe (to prevent accidental needle detachment under pressure), draw the required volume of anhydrous solvent (e.g., DMSO, DMF).

• Dissolution: Pierce the septum of the reaction vial and inject the solvent slowly. Allow the solid to dissolve completely before applying any agitation.

• Transfer: If transferring the solution to a larger reactor, use a closed-system cannula transfer or a fresh Luer-lock syringe. Avoid pouring solutions, which dramatically increases the risk of splashing and vapor generation.

Emergency Response & Decontamination Workflow

In the event of a containment failure, immediate and chemically logical interventions are required. According to Prudent Practices in the Laboratory, decontamination must avoid generating secondary hazards. Do not use bleach (sodium hypochlorite) to clean spills of this compound, as the hypochlorite can react with the halogenated groups or the quinoline nitrogen to form highly volatile, toxic chlorinated byproducts.

Figure 1: Safe handling and emergency response workflow for 4-Chloro-3-iodo-6-methylquinoline.

Waste Disposal Plan

• Solid Waste: All contaminated wipes, weigh boats, and empty vials must be placed in a sealed, clearly labeled solid hazardous waste container designated for "Halogenated Organic Solids."

• Liquid Waste: Reaction filtrates and solvent washes must be collected in a dedicated "Halogenated Organic Liquid Waste" carboy. Do not mix with non-halogenated waste, as halogenated compounds require specific high-temperature incineration protocols to prevent the formation of environmental dioxins.

References

• Quinoline | C9H7N | CID 7047 - PubChem . National Center for Biotechnology Information (NIH). [Link]

• Personal Protective Equipment Standard (29 CFR 1910.132) . Occupational Safety and Health Administration (OSHA).[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards . National Research Council.[Link]

• Quinoline - Hazardous Substance Fact Sheet . New Jersey Department of Health.[Link]

Sources

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. Quinoline hydrochloride | C9H8ClN | CID 68264 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. nj.gov [nj.gov]